Butyl butyryllactate

• CAS: 7492-70-8

Core Science & Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Butyl Butyryllactate: Chemical Properties and Structure

This technical guide provides a comprehensive overview of the chemical properties and structure of butyl butyryllactate. The information is presented to be a valuable resource for researchers, scientists, and professionals involved in drug development and other scientific endeavors.

Chemical Identity and Structure

Butyl butyryllactate is a diester that is formally the result of the condensation of the carboxy group of 2-(butanoyloxy)propanoic acid with butan-1-ol.[1] It is recognized for its role as a flavoring agent and has also been identified as a plant metabolite.[1]

IUPAC Name: (1-butoxy-1-oxopropan-2-yl) butanoate[1] Synonyms: Butyl butyryl lactate, Butyl O-butyryllactate, Butyl butyrolactate[1] CAS Number: 7492-70-8[2][3] Molecular Formula: C₁₁H₂₀O₄[2][] SMILES: CCCCOC(=O)C(C)OC(=O)CCC[1][5]

A diagram illustrating the chemical structure of Butyl Butyryllactate is provided below.

Figure 1: Chemical Structure of Butyl Butyryllactate

Physicochemical Properties

Butyl butyryllactate is a colorless to pale yellow liquid.[1][3] It is characterized by a sweet-sour, buttermilk-like odor.[1][3] A summary of its key physicochemical properties is presented in the table below.

Property	Value	Reference
Molecular Weight	216.27 g/mol	[1][2][]
Boiling Point	90 °C at 2 mm Hg	[3][5][6]
233.49 °C (EPI 4.0)	[]
254 - 256 °C	[7]
272.1 °C at 760 mmHg	[8]
Density	0.966 - 0.978 g/mL	[1][3]
0.972 g/mL at 25 °C	[5][6]
0.970 - 0.974 at 25 °C	[]
0.970 - 0.976 at 20°C	[9]
Refractive Index	1.417 - 1.427 at 20°C	[1][3][10]
1.415 - 1.425 at 20°C	[5][6]
1.420 - 1.423 at 20°C	[][7]
Solubility	Slightly soluble in water. Soluble in organic solvents, oils, and propylene glycol. Miscible with ethanol.	[1][3][6][11]
Flash Point	>110°C	[10][]
124.6 °C	[8]
95°C (closed cup)	[13]
Appearance	Colorless to pale yellow liquid	[1][3][][6][7][8][10]
Odor	Sweet-sour, buttermilk odor	[1][3]
Buttery, fruity, and somewhat cheesy	[]

Experimental Protocols

Synthesis of Butyl Butyryllactate

Several methods for the synthesis of butyl butyryllactate have been reported. A common laboratory-scale synthesis involves a two-step, one-pot process.[] Another method involves the direct acetylation of butyl lactate with butyric anhydride.[14][15]

Method 1: One-Pot Synthesis from n-Butanol and Lactic Acid []

• Esterification to Butyl Lactate:

  • In a 1000 mL four-necked flask, combine n-butanol (267.8g), lactic acid (227.6g), and concentrated sulfuric acid (4.0g).

  • Heat the mixture to 100°C and maintain for 2 hours.

  • Subject the mixture to vacuum-assisted water separation for 2 hours at an internal temperature of approximately 90°C.

  • After water separation is complete, cool the mixture to below 30°C.

  • Neutralize the concentrated sulfuric acid by adding solid potassium carbonate (5.0g) with stirring. Let it stand for 15 minutes.

  • Filter the mixture to collect the filtrate.

  • Purify the filtrate using a plug column to obtain butyl lactate.

• Acylation to Butyl Butyryllactate:

  • In a dry and clean cold-hot integrated machine, add the obtained butyl lactate (262.2g) and concentrated sulfuric acid (1.2g).

  • Control the temperature at 35-40°C.

  • Add butyric anhydride (265.0g) dropwise, carefully controlling the addition rate.

  • After the addition is complete, allow the reaction to proceed.

  • Once the reaction is complete, cool the vessel to below 30°C.

  • Neutralize the mixture by adding solid potassium carbonate (2.0g) and let it stand for 15 minutes.

  • Filter to collect the filtrate.

  • Subject the filtrate to fractional distillation to obtain butyl butyryllactate.

Method 2: Direct Acetylation of Butyl Lactate [14][16]

• Reaction Setup:

  • In a dry and clean reactor, add concentrated sulfuric acid and butyl lactate.

  • Use a cold-hot integrated machine to maintain the temperature in the kettle.

• Acylation:

  • Slowly add butyric anhydride dropwise, ensuring the temperature in the kettle does not exceed 60°C.

  • After the dropwise addition, maintain the temperature for the heat preservation reaction to proceed.

• Work-up and Purification:

  • After the reaction, cool the mixture.

  • Neutralize the concentrated sulfuric acid by adding solid potassium carbonate.

  • Perform suction filtration for solid-liquid separation.

  • Rectify the crude product to obtain butyl butyryllactate.

The following diagram illustrates the general workflow for the synthesis of butyl butyryllactate.

References

• 1. Butyl Butyryllactate | C11H20O4 | CID 24114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 3. Food safety and quality: details [fao.org]
• 5. Butyl butyryllactate = 98 , FCC, FG 7492-70-8 [sigmaaldrich.com]
• 6. Butyl butyryllactate | 7492-70-8 [chemicalbook.com]
• 7. chemimpex.com [chemimpex.com]
• 8. Butyl butyryllactate｜lookchem [lookchem.com]
• 9. BUTYL BUTYRYL LACTATE NATURAL EU BESTALLY [ventos.com]
• 10. aurochemicals.com [aurochemicals.com]
• 11. butyl butyryl lactate, 7492-70-8 [thegoodscentscompany.com]
• 13. consolidated-chemical.com [consolidated-chemical.com]
• 14. Butyl butyryllactate [handomchemicals.com]
• 15. chembk.com [chembk.com]
• 16. CN115073290A - Method for preparing butyl butyryl lactate with high yield without additional wastewater - Google Patents [patents.google.com]

An In-depth Technical Guide to the Physical Properties of Butyl Butyryllactate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of Butyl butyryllactate (CAS No. 7492-70-8), a versatile ester with applications in the flavor, fragrance, and pharmaceutical industries. This document outlines its boiling point and density, details the experimental methodologies for their determination, and presents a generalized workflow for these analytical procedures.

Physical Properties of Butyl Butyryllactate

Butyl butyryllactate is a colorless to pale yellow liquid with a characteristic sweet, buttery, and creamy odor.[1][2] It is a diester formed from the condensation of 2-(butanoyloxy)propanoic acid with butan-1-ol.[1] Its key physical properties are summarized in the table below. It is important to note that variations in reported values can be attributed to differences in measurement conditions and sample purity.

Table 1: Summary of Physical Properties of Butyl Butyryllactate

Physical Property	Reported Values	Conditions
Boiling Point	254 - 256 °C	Atmospheric Pressure
~210 °C	Not specified
233.49 °C	EPI 4.0 Prediction
272.1 °C	760 mmHg
236 °C	Not specified
250-255 °C	Not specified
90 °C	2 mmHg (Reduced Pressure)[3][4][5][6][7]
Density	0.966 - 0.978 g/cm³	Not specified
0.972 g/mL	25 °C[3][4]
0.984 - 0.988 g/cm³	25 °C
0.994 g/cm³	Not specified
1.02 g/cm³	Not specified

Experimental Protocols for Physical Property Determination

Accurate determination of boiling point and density is crucial for the characterization, quality control, and process development of Butyl butyryllactate. The following sections detail standard experimental methodologies for these measurements.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a pure compound, the boiling point is a characteristic physical constant. Several methods can be employed for its determination.

a) Distillation Method

This is a classical and widely used method for determining the boiling point of a liquid, especially when a sufficient quantity of the sample is available (typically > 5 mL).

• Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and boiling chips.

• Procedure:

  • Place a known volume of Butyl butyryllactate into the distillation flask, along with a few boiling chips to ensure smooth boiling.

  • Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor that is in equilibrium with the boiling liquid.

  • Begin heating the flask gently.

  • Record the temperature when the liquid begins to boil and a steady stream of distillate is collected in the receiving flask. This stable temperature is the boiling point of the liquid at the recorded atmospheric pressure.

  • For boiling points measured at pressures other than atmospheric pressure (760 mmHg), a pressure correction is necessary.

b) Thiele Tube Method (Micro-method)

This method is suitable when only a small sample of Butyl butyryllactate is available.

• Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end), heating oil, and a heat source.

• Procedure:

  • A few drops of Butyl butyryllactate are placed in the small test tube.

  • A capillary tube, sealed at one end, is inverted and placed into the test tube containing the sample.

  • The test tube is attached to a thermometer, and the assembly is placed in a Thiele tube filled with a high-boiling point oil (e.g., mineral oil or silicone oil).

  • The Thiele tube is heated gently. As the temperature rises, air trapped in the capillary tube will escape, forming a stream of bubbles.

  • Heating is continued until a rapid and continuous stream of bubbles emerges from the capillary tube.

  • The heat source is then removed, and the apparatus is allowed to cool slowly.

  • The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

Density is defined as the mass of a substance per unit volume. It is an important parameter for quality control and for converting mass to volume measurements.

a) Pycnometer Method

This is a highly accurate method for determining the density of liquids.

• Apparatus: Pycnometer (a glass flask with a precisely known volume), analytical balance, and a constant temperature water bath.

• Procedure:

  • Clean and dry the pycnometer thoroughly and determine its mass (m_pycnometer).

  • Fill the pycnometer with distilled water of a known temperature and density, and weigh it (m_pycnometer+water). The volume of the pycnometer can then be calculated.

  • Empty and dry the pycnometer again.

  • Fill the pycnometer with Butyl butyryllactate and bring it to the same temperature as the water in the water bath.

  • Weigh the pycnometer filled with the sample (m_pycnometer+sample).

  • The mass of the Butyl butyryllactate sample is calculated by subtracting the mass of the empty pycnometer.

  • The density is then calculated by dividing the mass of the sample by the volume of the pycnometer.

b) Hydrometer Method

This method provides a direct and rapid measurement of density.

• Apparatus: Hydrometer, a graduated cylinder of appropriate size.

• Procedure:

  • Pour the Butyl butyryllactate sample into a clean, dry graduated cylinder, ensuring there is enough liquid to allow the hydrometer to float freely without touching the sides or bottom.

  • Gently lower the hydrometer into the liquid and give it a slight spin to ensure it is floating vertically.

  • Read the density value from the scale on the hydrometer stem at the point where the surface of the liquid meets the stem. The reading should be taken from the bottom of the meniscus.

Mandatory Visualizations

The following diagram illustrates a generalized workflow for the experimental determination of the physical properties of a liquid organic compound like Butyl butyryllactate.

References

• 1. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 2. vernier.com [vernier.com]
• 3. phillysim.org [phillysim.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. weissman.baruch.cuny.edu [weissman.baruch.cuny.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. homesciencetools.com [homesciencetools.com]

Solubility of Butyl Butyryllactate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility characteristics of butyl butyryllactate in various organic solvents. This information is critical for researchers and professionals involved in drug development, formulation, and chemical synthesis, where butyl butyryllactate may be used as a solvent, plasticizer, or flavoring agent.

Introduction to Butyl Butyryllactate

Butyl butyryllactate (CAS No: 7492-70-8) is the ester of butyl alcohol and butyryllactic acid.[1] It is a colorless to pale yellow liquid with a sweet, buttery, and creamy odor.[2] Due to its sensory properties and good solvency, it finds applications in the food, fragrance, and pharmaceutical industries.[3] A clear understanding of its solubility profile is essential for its effective utilization in various applications.

Physicochemical Properties of Butyl Butyryllactate

A summary of the key physicochemical properties of butyl butyryllactate is presented in the table below.

Property	Value	Reference
Molecular Formula	C₁₁H₂₀O₄	[1][4]
Molecular Weight	216.27 g/mol	[5]
Appearance	Colorless to pale yellow liquid	[2]
Odor	Buttery, cheesy	[2]
Boiling Point	90 °C at 2 mmHg	[6]
Density	0.966-0.978 g/cm³ at 25°C	[4]
Refractive Index	1.417-1.427 at 20°C	[4]
Flash Point	>110°C	[2]
Water Solubility	Slightly soluble (estimated 150.2 mg/L at 25°C)	[7]

Solubility Profile in Organic Solvents

The following table summarizes the qualitative and semi-quantitative solubility of butyl butyryllactate in common organic solvents based on available data.

Solvent	IUPAC Name	Polarity	Solubility/Miscibility	Reference
Ethanol	Ethanol	Polar Protic	Miscible	[4][8]
Methanol	Methanol	Polar Protic	Soluble	Inferred from general statements
Acetone	Propan-2-one	Polar Aprotic	Soluble	Inferred from general statements
Ethyl Acetate	Ethyl ethanoate	Polar Aprotic	Soluble	Inferred from general statements
Dichloromethane	Dichloromethane	Polar Aprotic	Soluble	Inferred from general statements
Toluene	Toluene	Nonpolar	Soluble	Inferred from general statements
Hexane	Hexane	Nonpolar	Soluble	Inferred from general statements
Propylene Glycol	Propane-1,2-diol	Polar Protic	Soluble	[6][7][8]
Fixed Oils	-	Nonpolar	Soluble	[7]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of butyl butyryllactate in an organic solvent using the isothermal shake-flask method. This method is considered a reliable technique for establishing equilibrium solubility.

4.1. Materials

• Butyl butyryllactate (purity > 98%)

• Selected organic solvents (analytical grade)

• Glass vials with PTFE-lined screw caps

• Analytical balance (± 0.1 mg)

• Thermostatically controlled shaker bath or incubator

• Syringes and syringe filters (0.45 µm PTFE)

• Gas chromatograph with a flame ionization detector (GC-FID) or a calibrated refractometer

• Volumetric flasks and pipettes

4.2. Procedure

• Preparation of Supersaturated Solutions: Add an excess amount of butyl butyryllactate to a series of glass vials. The exact amount should be sufficient to ensure that a solid phase (undissolved liquid) remains at equilibrium.

• Solvent Addition: Add a known volume or weight of the selected organic solvent to each vial.

• Equilibration: Tightly cap the vials and place them in a thermostatically controlled shaker bath set to a constant temperature (e.g., 25 °C). Agitate the vials for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached. The time required for equilibration should be determined experimentally by taking measurements at different time points until the concentration of butyl butyryllactate in the solvent remains constant.

• Phase Separation: After equilibration, cease agitation and allow the vials to stand undisturbed in the constant temperature bath for a sufficient time (e.g., 2-4 hours) to allow for the separation of the undissolved butyl butyryllactate.

• Sampling: Carefully withdraw a sample from the clear supernatant (the solvent phase) using a syringe. Immediately attach a syringe filter and filter the solution into a clean, pre-weighed vial to remove any undissolved micro-droplets.

• Analysis: Determine the concentration of butyl butyryllactate in the solvent sample using a pre-calibrated analytical method.

  • Gas Chromatography (GC-FID): This is a highly sensitive and specific method. Prepare a calibration curve by injecting known concentrations of butyl butyryllactate in the same solvent into the GC. The concentration of the unknown sample can then be determined from this curve.

  • Refractive Index: For binary systems, a calibration curve of refractive index versus concentration can be created. This method is simpler but less specific than GC.

• Data Calculation: The solubility is expressed as the mass of solute per unit mass or volume of the solvent (e.g., g/100 g or g/100 mL).

Visualizations

The following diagrams illustrate the experimental workflow for solubility determination and a general workflow for the synthesis and purification of butyl butyryllactate.

Caption: Experimental workflow for determining the solubility of butyl butyryllactate.

Caption: General workflow for the synthesis and purification of butyl butyryllactate.

References

• 1. CAS 7492-70-8: Butyl butyryllactate | CymitQuimica [cymitquimica.com]
• 2. aurochemicals.com [aurochemicals.com]
• 3. consolidated-chemical.com [consolidated-chemical.com]
• 4. Food safety and quality: details [fao.org]
• 5. Butyl butyryllactate = 98 , FCC, FG 7492-70-8 [sigmaaldrich.com]
• 6. Butyl butyryllactate | 7492-70-8 [chemicalbook.com]
• 7. butyl butyryl lactate, 7492-70-8 [thegoodscentscompany.com]
• 8. Butyl Butyryllactate | C11H20O4 | CID 24114 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Elusive Presence of Butyl Butyryllactate in Nature: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Butyl butyryllactate, a compound recognized for its creamy, buttery, and subtly fruity sensory profile, is a permitted flavoring agent in the food industry. While its synthetic production and application are well-documented, its natural occurrence in food products is remarkably sparse in scientific literature. This technical guide synthesizes the current, limited knowledge on the natural presence of butyl butyryllactate, details hypothetical biosynthetic pathways, and provides generalized experimental protocols that can be adapted for its detection and quantification. The significant data gap in this area presents a clear opportunity for future research in food chemistry and metabolomics.

Introduction

Butyl butyryllactate (CAS No. 7492-70-8) is a diester of lactic acid, butanol, and butyric acid.[1] It is valued in the flavor industry for its ability to impart creamy and buttery notes, making it a useful component in flavor formulations for dairy products, baked goods, and confectioneries.[2][3] Despite its use as a "nature-identical" flavoring, verifiable evidence of its natural occurrence and concentration in common foodstuffs is exceptionally limited. This guide aims to provide a comprehensive overview of the current state of knowledge, highlighting the significant research gaps that need to be addressed.

Natural Occurrence: Anecdotal Evidence and Research Gaps

The natural presence of butyl butyryllactate in food is more anecdotal than firmly established in peer-reviewed literature. While some sources suggest its presence in certain fruits like strawberries, recent comprehensive analyses of volatile organic compounds (VOCs) in various Korean, American, and Japanese strawberry cultivars did not identify butyl butyryllactate among the hundreds of compounds detected.[4][5][6][7][8]

This stark lack of quantitative data prevents the creation of a table summarizing its natural concentrations in food, as initially intended. The current body of scientific literature suggests that if butyl butyryllactate does occur naturally in food, its concentrations are likely very low and not easily detected by standard VOC analysis, or it is present in uncommonly consumed food sources.

Sensory Profile

The sensory characteristics of butyl butyryllactate are well-defined, contributing to its use in the flavor industry.

Sensory Attribute	Description
Odor	Creamy, buttery, with sweet and slightly fruity undertones.[2][11]
Taste	Mildly cheesy, buttery, and creamy.

Hypothetical Biosynthesis of Butyl Butyryllactate

While no specific biosynthetic pathway for butyl butyryllactate has been elucidated in plants or microorganisms, a plausible pathway can be hypothesized based on known metabolic routes for other lactate esters. The formation would likely involve a multi-step enzymatic process.

A potential microbial biosynthesis pathway could be engineered in a host organism like Escherichia coli.[12][13] This hypothetical pathway involves the condensation of lactyl-CoA with butanol, catalyzed by an alcohol acyltransferase (AAT). The precursors—lactyl-CoA and butanol—would themselves be generated from central metabolism (e.g., from glucose) through engineered metabolic pathways.

Below is a Graphviz diagram illustrating this hypothetical biosynthetic pathway.

Caption: Hypothetical microbial biosynthesis of butyl butyryllactate.

Experimental Protocols for Detection and Quantification

Given the absence of specific, validated methods for butyl butyryllactate in food matrices, this section outlines a general workflow and protocol that can be adapted for its analysis, primarily using gas chromatography-mass spectrometry (GC-MS), a standard technique for volatile and semi-volatile compound analysis.[14][15][16]

General Experimental Workflow

The diagram below illustrates a typical workflow for the analysis of volatile esters like butyl butyryllactate from a food sample.

Caption: General workflow for butyl butyryllactate analysis.

Sample Preparation and Extraction

The choice of extraction method is critical and depends on the food matrix.

• Headspace Solid-Phase Microextraction (HS-SPME): This is a solvent-free technique ideal for volatile compounds.

  • Sample Preparation: Homogenize a known weight of the food sample (e.g., 5 g of fruit puree) in a sealed headspace vial. An internal standard (e.g., a deuterated analog of butyl butyryllactate or a structurally similar ester not present in the sample) should be added.

  • Incubation: Equilibrate the sample at a controlled temperature (e.g., 40-60°C) for a specific time (e.g., 15-30 minutes) to allow volatiles to partition into the headspace.

  • Extraction: Expose a SPME fiber (e.g., with a divinylbenzene/carboxen/polydimethylsiloxane coating) to the headspace for a defined period (e.g., 20-40 minutes) to adsorb the analytes.

  • Desorption: Transfer the fiber to the GC inlet, where the adsorbed compounds are thermally desorbed for analysis.[17]

• Liquid-Liquid Extraction (LLE): This classic technique is suitable for less volatile compounds or when a higher sample capacity is needed.

  • Sample Preparation: Homogenize the food sample with a solvent immiscible with the sample matrix (e.g., dichloromethane or a hexane/ether mixture). Add an internal standard.

  • Extraction: Agitate the mixture vigorously to ensure efficient partitioning of the analyte into the organic solvent.

  • Phase Separation: Separate the organic layer, for example by centrifugation.

  • Concentration: Dry the organic extract (e.g., with anhydrous sodium sulfate) and concentrate it under a gentle stream of nitrogen.

  • Reconstitution: Reconstitute the residue in a small, known volume of a suitable solvent (e.g., hexane) for GC-MS injection.[18]

GC-MS Analysis

• Gas Chromatograph (GC) Conditions (Example):

  • Column: A mid-polarity column, such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is a good starting point.

  • Inlet Temperature: 250°C.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Oven Temperature Program: Start at 40°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes. This program should be optimized to ensure good separation from other matrix components.

• Mass Spectrometer (MS) Conditions (Example):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Full scan mode (e.g., m/z 40-350) for initial identification. For quantification, Selected Ion Monitoring (SIM) mode should be used for higher sensitivity and selectivity, monitoring characteristic ions of butyl butyryllactate.

  • Mass Spectral Data: The mass spectrum of butyl butyryllactate would be expected to show characteristic fragments resulting from the loss of butoxy, butyryloxy, and other alkyl groups.

Quantification

Quantification is achieved by creating a calibration curve using standards of pure butyl butyryllactate.

• Prepare a series of standard solutions of butyl butyryllactate at different concentrations in a solvent or a matrix matched to the sample.

• Spike each standard solution with the same concentration of the internal standard as used in the samples.

• Analyze the standards using the same GC-MS method.

• Construct a calibration curve by plotting the ratio of the peak area of butyl butyryllactate to the peak area of the internal standard against the concentration of butyl butyryllactate.

• Determine the concentration of butyl butyryllactate in the samples by interpolating their peak area ratios on the calibration curve.

Conclusion and Future Perspectives

The natural occurrence of butyl butyryllactate in food products remains a largely unexplored area of food science. While it is an established flavoring agent, its presence as a natural constituent of common foods is not well-supported by current scientific literature. The anecdotal mentions of its presence in strawberries and other natural sources require rigorous scientific validation through targeted analytical studies.

Future research should focus on:

• Targeted Screening: Employing sensitive analytical techniques like GC-MS/MS or GCxGC-TOFMS to screen a wide variety of fruits, fermented foods, and dairy products for the presence of butyl butyryllactate.

• Quantitative Studies: Once identified, developing and validating robust analytical methods to accurately quantify its concentration in different food matrices.

• Biosynthetic Pathway Elucidation: Utilizing metabolomics and transcriptomics to investigate the potential enzymatic pathways responsible for its formation in plants or microorganisms where it is confirmed to be present.

Addressing these research gaps will not only enhance our understanding of food flavor chemistry but also provide a more solid scientific basis for the "nature-identical" status of this widely used flavoring compound.

References

• 1. Butyl Butyryllactate | C11H20O4 | CID 24114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. butyl butyryl lactate, 7492-70-8 [thegoodscentscompany.com]
• 3. consolidated-chemical.com [consolidated-chemical.com]
• 4. Analysis of volatile organic compounds in Korean-bred strawberries: insights for improving fruit flavor [ouci.dntb.gov.ua]
• 5. Frontiers | Analysis of volatile organic compounds in Korean-bred strawberries: insights for improving fruit flavor [frontiersin.org]
• 6. Analysis of volatile organic compounds in Korean-bred strawberries: insights for improving fruit flavor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. hst-j.org [hst-j.org]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. Genotoxicity and subchronic toxicity evaluation of dried Euglena gracilis ATCC PTA-123017 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ateneodellolfatto.com [ateneodellolfatto.com]
• 12. researchgate.net [researchgate.net]
• 13. Microbial biosynthesis of lactate esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. d-nb.info [d-nb.info]
• 16. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Strawberry Volatile Organic Compounds for Targeted Metabolomics: The AMDIS Strawberry User Library from Korean Germplasm [mdpi.com]
• 18. pure.au.dk [pure.au.dk]

The Future of Flavor and Fragrance: A Technical Guide to the Sustainable Synthesis of Butyl Butyryllactate

For Immediate Release

A comprehensive technical guide detailing the synthesis of butyl butyryllactate from renewable resources has been compiled for researchers, scientists, and professionals in the drug development and specialty chemical industries. This whitepaper outlines chemical, chemo-enzymatic, and fully microbial pathways for producing this valuable ester, emphasizing sustainable and green chemistry principles.

Butyl butyryllactate, a compound with a desirable buttery and fruity aroma, is gaining traction in the flavor, fragrance, and solvent industries. Traditionally produced through chemical synthesis, this guide explores innovative and sustainable routes starting from renewable feedstocks such as lignocellulosic biomass. The transition to bio-based production methods offers significant advantages, including reduced environmental impact and the potential for a more secure and sustainable supply chain.

This in-depth guide provides a comparative analysis of different synthesis strategies, complete with detailed experimental protocols, quantitative data, and visual workflows to facilitate understanding and implementation in a research and development setting.

From Biomass to Building Blocks: The Renewable Precursors

The sustainable synthesis of butyl butyryllactate begins with the production of its key precursors, lactic acid and n-butanol, from renewable biomass.

Bio-Lactic Acid Production: Lactic acid can be efficiently produced from lignocellulosic biomass through a multi-step process involving pretreatment, enzymatic hydrolysis to release fermentable sugars (glucose and xylose), and subsequent fermentation by various microorganisms. Lactic acid bacteria (LAB), such as various species of Lactobacillus, are commonly employed for this purpose. Fungi, like those of the genus Rhizopus, are also utilized for their ability to produce high-purity L-lactic acid.

Bio-Butanol Production: Bio-butanol is primarily produced via the Acetone-Butanol-Ethanol (ABE) fermentation of biomass-derived sugars. This process utilizes various species of Clostridium, such as Clostridium acetobutylicum, C. beijerinckii, and C. saccharoperbutylacetonicum. Metabolic engineering efforts are continuously improving the efficiency and selectivity of these microbial factories for butanol production.

Synthesis Pathways for Butyl Butyryllactate

This guide details three primary routes for the synthesis of butyl butyryllactate from these renewable precursors:

• Two-Step Chemical Synthesis: This conventional approach serves as a benchmark for comparison. It involves the initial esterification of lactic acid with butanol to form butyl lactate, followed by the acylation of the hydroxyl group of butyl lactate with butyric anhydride to yield the final product.

• Two-Step Chemo-Enzymatic Synthesis: This hybrid approach combines the advantages of both chemical and biological catalysis. The first step, the formation of butyl lactate, can be achieved through traditional chemical esterification or, for a greener process, through lipase-catalyzed esterification. The second step then utilizes a lipase to catalyze the acylation of butyl lactate with butyric acid or its anhydride. This method offers milder reaction conditions and higher selectivity compared to the purely chemical route.

• Conceptual Fully Microbial Synthesis: While not yet fully established as a one-pot process for butyl butyryllactate, this guide outlines a conceptual pathway based on the successful microbial co-culture synthesis of the related compound, butyl butyrate. This would involve the co-fermentation of engineered microorganisms, one producing lactic acid and the other producing butanol and butyric acid, with the final esterification step potentially catalyzed by an endogenous or exogenously added lipase.

Quantitative Data and Experimental Protocols

For each synthesis route, this guide provides detailed experimental protocols and summarizes key quantitative data in the tables below to allow for easy comparison.

Table 1: Comparison of Butyl Butyryllactate Synthesis Routes

Parameter	Two-Step Chemical Synthesis	Two-Step Chemo-Enzymatic Synthesis
Catalyst	Concentrated H₂SO₄	Lipase (e.g., Novozym 435)
Step 1 Yield (Butyl Lactate)	~78.8%[1]	High (literature on related esters suggests >90%)
Step 2 Yield (Acylation)	High (overall yield ~74.6-86.6%)[1]	High (literature on related esters suggests >90%)
Reaction Temperature	Step 1: ~90-100°C; Step 2: ~35-40°C[1]	Typically 40-70°C
Byproducts	Water, salt from neutralization	Water
Environmental Impact	Use of strong acid, potential for waste generation	Milder conditions, biodegradable catalyst

Table 2: Detailed Experimental Protocols

Synthesis Route	Step	Detailed Methodology
Two-Step Chemical Synthesis	1. Synthesis of Butyl Lactate	In a 1000 mL four-necked flask, combine n-butanol (267.8g), lactic acid (227.6g), and concentrated sulfuric acid (4.0g). Heat the mixture to 100°C and maintain for 2 hours. Subject the mixture to vacuum-assisted water separation for 2 hours at an internal temperature of approximately 90°C. After cooling to below 30°C, add solid potassium carbonate (5.0g) to neutralize the sulfuric acid. Filter to collect the crude butyl lactate. Purify by fractional distillation.[1]
2. Synthesis of Butyl Butyryllactate	To the purified butyl lactate (262.2g), add concentrated sulfuric acid (1.2g). Control the temperature at 35-40°C and add butyric anhydride (265.0g) dropwise. After the reaction, neutralize with a sodium carbonate solution, wash with water, and dry. Purify the final product by fractional distillation.[1]
Two-Step Chemo-Enzymatic Synthesis	1. Enzymatic Synthesis of Butyl Lactate	In a suitable reactor, combine bio-lactic acid and bio-butanol (e.g., 1:3 molar ratio) in a solvent such as hexane. Add an immobilized lipase (e.g., Novozym 435, 5-10% w/w of substrates). Incubate at a controlled temperature (e.g., 50-70°C) with agitation. Monitor the reaction progress by GC. After completion, filter to recover the enzyme for reuse. Remove the solvent by rotary evaporation to obtain butyl lactate.
2. Enzymatic Acylation of Butyl Lactate	In a sealed flask, dissolve the bio-based butyl lactate and butyric acid (or butyric anhydride) in a suitable organic solvent (e.g., n-hexane). Add an immobilized lipase (e.g., Novozym 435, 5-10% w/w). Incubate at a controlled temperature (e.g., 40-50°C) with constant agitation. Monitor the reaction. Upon completion, filter to remove the lipase. The solvent can be removed by rotary evaporation to yield high-purity butyl butyryllactate.

Visualizing the Pathways and Workflows

To further clarify the processes, this guide includes diagrams generated using the Graphviz DOT language, illustrating the key signaling pathways and experimental workflows.

References

• 1. mdpi.com [mdpi.com]

Thermogravimetric Analysis of Butyl Butyryllactate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl butyryllactate is a diester recognized for its role as a flavoring agent.[1][2] This document aims to provide a comprehensive technical guide on the thermogravimetric analysis (TGA) of Butyl butyryllactate. However, a detailed literature search did not yield specific studies on the thermogravimetric analysis of this particular compound. Therefore, this guide will establish a foundational understanding of the anticipated thermal decomposition behavior of Butyl butyryllactate based on its chemical structure and the known thermal properties of similar ester compounds. It will also outline a generalized experimental protocol for conducting such an analysis, which can be adapted for specific research needs.

Anticipated Thermal Decomposition Profile

Based on its structure as a diester, the thermal decomposition of Butyl butyryllactate under an inert atmosphere is expected to proceed through a multi-step process. The initial decomposition is likely to involve the cleavage of the ester linkages, leading to the formation of smaller, more volatile molecules.

Hypothesized Decomposition Pathway:

The following diagram illustrates a potential thermal decomposition pathway for Butyl butyryllactate. This pathway is hypothetical and would require experimental validation through techniques such as TGA coupled with mass spectrometry (TGA-MS) or Fourier-transform infrared spectroscopy (TGA-FTIR) to identify the evolved gaseous products.

Caption: Hypothesized thermal decomposition pathway of Butyl butyryllactate.

Experimental Protocol for Thermogravimetric Analysis

The following provides a generalized experimental protocol for the TGA of Butyl butyryllactate. This protocol should be considered a starting point and may require optimization based on the specific instrumentation and research objectives.

Table 1: Proposed TGA Experimental Parameters for Butyl Butyryllactate

Parameter	Recommended Setting	Rationale
Instrument	A calibrated thermogravimetric analyzer	Ensures accuracy and reproducibility of the results.
Sample Mass	5 - 10 mg	A smaller sample size minimizes thermal gradients within the sample.
Crucible	Alumina or platinum	These materials are inert at high temperatures.
Atmosphere	Nitrogen (or other inert gas, e.g., Argon)	An inert atmosphere prevents oxidative degradation of the sample.
Gas Flow Rate	20 - 50 mL/min	Purges the furnace of decomposition products and prevents their secondary reactions.
Heating Rate	10 °C/min	A common heating rate that provides good resolution of thermal events. Slower or faster rates may be used to study kinetic aspects.
Temperature Range	Ambient to 600 °C	This range should encompass the complete decomposition of most organic esters.
Data Collection	Mass (%), Temperature (°C), Time (min)	These are the primary data points collected during a TGA experiment.

Experimental Workflow:

The following diagram outlines the logical workflow for conducting a TGA experiment on Butyl butyryllactate.

Caption: Experimental workflow for the TGA of Butyl butyryllactate.

Data Presentation and Interpretation

While no specific quantitative data for the TGA of Butyl butyryllactate is available in the literature, the following table illustrates how such data, once obtained, should be structured for clear comparison and analysis.

Table 2: Hypothetical TGA Data for Butyl Butyryllactate

Thermal Event	Onset Temperature (°C)	Peak Temperature (°C) (from DTG)	Mass Loss (%)
Step 1	Tonset, 1	Tpeak, 1	Δm1
Step 2	Tonset, 2	Tpeak, 2	Δm2
Total Mass Loss	-	-	Δmtotal
Residue at 600 °C	-	-	mresidue

Note: The values in this table are placeholders and would need to be determined experimentally.

Interpretation of TGA and DTG Curves:

• TGA Curve (Mass vs. Temperature): A plot of the sample's mass as a function of increasing temperature. A sharp drop in mass indicates a decomposition event.

• DTG Curve (Derivative of Mass Loss vs. Temperature): The first derivative of the TGA curve. The peaks in the DTG curve correspond to the temperatures of the maximum rate of mass loss, providing a clearer indication of individual decomposition steps.

Conclusion

While direct experimental data on the thermogravimetric analysis of Butyl butyryllactate is not currently available in the public domain, this guide provides a framework for conducting such an analysis. The proposed experimental protocol and data presentation structure offer a starting point for researchers to investigate the thermal stability and decomposition kinetics of this compound. Future experimental work is necessary to determine the precise decomposition temperatures and mass loss characteristics of Butyl butyryllactate, which will be valuable for its application in various fields, including food science and materials chemistry. Professionals in drug development may also find this information relevant for understanding the thermal stability of formulations containing similar ester-based excipients.

References

• 1. Butyl butyryllactate | 7492-70-8 [chemicalbook.com]
• 2. Butyl Butyryllactate | C11H20O4 | CID 24114 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Enzymatic Synthesis of Butyl Butyryllactate Using Lipase

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl butyryllactate is a specialty ester with potential applications in the pharmaceutical, cosmetic, and food industries as a flavoring agent and solvent.[1][2][3][4][5][6][7] Enzymatic synthesis of such esters offers a green and highly selective alternative to traditional chemical methods, often proceeding under mild reaction conditions with reduced byproduct formation. This document provides a detailed protocol for the synthesis of Butyl butyryllactate via direct enzymatic esterification of butyric acid and butyl lactate, utilizing an immobilized lipase. The proposed methodology is based on established protocols for the synthesis of similar short-chain esters, such as butyl butyrate.[8][9]

Principle of the Reaction

The enzymatic synthesis of Butyl butyryllactate is achieved through the direct esterification of butyl lactate with butyric acid, catalyzed by a lipase. The enzyme facilitates the formation of an ester bond between the hydroxyl group of butyl lactate and the carboxyl group of butyric acid, with the concomitant release of a water molecule. Immobilized lipases are recommended to enhance enzyme stability, reusability, and ease of separation from the reaction mixture.

Materials and Reagents

• Enzyme: Immobilized Lipase B from Candida antarctica (CALB), such as Novozym® 435, or immobilized lipase from Thermomyces lanuginosus (Lipozyme® TL IM).

• Substrates:

  • Butyl lactate (≥98% purity)

  • Butyric acid (≥99% purity)

• Solvent: n-Hexane or a solvent-free system.[8][9]

• Molecular Sieves: 3Å, activated, for water removal.

• Buffer (for enzyme immobilization, if starting from free lipase): Phosphate buffer (pH 7.0).

• Glutaraldehyde (for enzyme immobilization): 25% aqueous solution.

• Support (for enzyme immobilization): Amino-functionalized silica gel or similar.

• Analytical Reagents:

  • Ethanol (for titration)

  • Phenolphthalein indicator

  • Sodium hydroxide (NaOH) solution, standardized (0.1 N)

  • Heptane (for gas chromatography)

  • Internal standard for GC analysis (e.g., decane)

Experimental Protocols

Protocol 1: Immobilization of Lipase (Optional, if starting with free lipase)

• Support Activation: Activate the amino-functionalized silica gel support with a 2.5% (v/v) glutaraldehyde solution in phosphate buffer (pH 7.0) for 2 hours at room temperature with gentle agitation.

• Washing: Thoroughly wash the activated support with distilled water to remove excess glutaraldehyde.

• Enzyme Loading: Add the free lipase solution (in phosphate buffer) to the activated support. The enzyme-to-support ratio should be optimized, but a starting point of 1:10 (w/w) is suggested.

• Immobilization: Allow the immobilization to proceed for 12-24 hours at 4°C with gentle shaking.

• Final Washing: Wash the immobilized lipase with phosphate buffer and then with distilled water to remove any unbound enzyme.

• Drying: Dry the immobilized lipase under vacuum or in a desiccator until a constant weight is achieved.

Protocol 2: Enzymatic Synthesis of Butyl Butyryllactate

• Reaction Setup: In a screw-capped flask, combine butyl lactate and butyric acid. A molar ratio of butyric acid to butyl lactate of 1:1 to 1:3 can be explored for optimization.[8] For solvent-based reactions, add n-hexane.

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. A typical enzyme loading ranges from 5% to 15% (w/w) of the total substrate weight.

• Water Removal: To drive the equilibrium towards ester formation, add activated molecular sieves (approximately 10% w/v) to the reaction mixture to adsorb the water produced.

• Incubation: Incubate the reaction mixture in a temperature-controlled shaker. Optimal temperatures for similar ester syntheses are typically between 40°C and 60°C.[8] Set the agitation speed to 150-200 rpm to ensure adequate mixing.

• Monitoring the Reaction: Monitor the progress of the reaction by taking small aliquots at regular time intervals (e.g., every 2, 4, 6, 8, 12, and 24 hours). The conversion can be determined by measuring the decrease in butyric acid concentration via titration with a standardized NaOH solution or by quantifying the formation of Butyl butyryllactate using Gas Chromatography (GC).

• Reaction Termination: Once the reaction has reached the desired conversion or equilibrium, stop the reaction by filtering or centrifuging to remove the immobilized enzyme.

• Product Purification: The product, Butyl butyryllactate, can be purified from the reaction mixture by vacuum distillation.

Protocol 3: Analytical Method - Gas Chromatography (GC)

• Sample Preparation: Dilute an aliquot of the reaction mixture in heptane containing a known concentration of an internal standard (e.g., decane).

• GC Conditions (suggested):

  • Column: HP-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Injector Temperature: 250°C.

  • Detector (FID) Temperature: 280°C.

  • Oven Program: Start at 80°C, hold for 2 minutes, then ramp to 250°C at a rate of 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium or Nitrogen.

• Quantification: Calculate the concentration of Butyl butyryllactate based on the peak area relative to the internal standard, using a pre-established calibration curve.

Data Presentation

The following tables summarize typical ranges for reaction parameters and expected outcomes based on analogous enzymatic ester synthesis.

Table 1: Reaction Parameters for Enzymatic Synthesis of Butyl Butyryllactate

Parameter	Range	Unit	Reference (Analogous Syntheses)
Enzyme	Immobilized CALB or TLL	-	[8][9]
Substrates	Butyl lactate, Butyric acid	-	-
Molar Ratio (Butyric Acid:Butyl Lactate)	1:1 to 1:3	-	[8]
Enzyme Loading	5 - 15	% (w/w of substrates)	[8]
Temperature	40 - 60	°C	[8]
Agitation Speed	150 - 200	rpm	[6]
Solvent	n-Hexane or Solvent-free	-	[8][9][10]
Water Removal	Molecular Sieves (3Å)	-	[6]

Table 2: Expected Performance Metrics (based on similar ester syntheses)

Metric	Expected Value	Unit	Reference (Analogous Syntheses)
Reaction Time	8 - 24	hours	[4]
Conversion Yield	> 90	%	[8][9]
Enzyme Reusability	> 5	cycles	[8]

Visualizations

Experimental Workflow

Caption: Experimental workflow for the enzymatic synthesis of Butyl butyryllactate.

Lipase Catalytic Cycle (Esterification)

Caption: Simplified catalytic cycle for lipase-mediated esterification.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Conversion Rate	Sub-optimal temperature or pH.	Optimize reaction temperature and ensure the absence of significant pH shifts.
Enzyme inhibition by substrates or product.	Adjust the substrate molar ratio; consider in-situ product removal.
Inadequate water removal.	Use freshly activated molecular sieves of the correct pore size (3Å).
Enzyme Deactivation	High temperature or extreme pH.	Operate within the enzyme's stable temperature and pH range.
Presence of denaturing agents in substrates.	Use high-purity substrates.
Difficulty in Product Purification	Similar boiling points of reactants and product.	Optimize vacuum distillation conditions; consider chromatographic purification for high purity applications.

Conclusion

The enzymatic synthesis of Butyl butyryllactate using an immobilized lipase presents a promising and sustainable method for the production of this specialty ester. The provided protocols, based on established procedures for similar compounds, offer a robust starting point for process development and optimization. For researchers in drug development and other fields, this enzymatic approach provides a means to obtain high-purity compounds under environmentally benign conditions. Further optimization of the reaction parameters is encouraged to maximize yield and process efficiency for specific applications.

References

• 1. Characteristics of an immobilized lipase for the commercial synthesis of esters | Semantic Scholar [semanticscholar.org]
• 2. Characteristics of an immobilized lipase for the commercial synthesis of esters | CiNii Research [cir.nii.ac.jp]
• 3. Lipase-catalyzed transformations for the synthesis of butyl lactate: a comparison between esterification and transesterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ethyl Butyrate Synthesis Catalyzed by Lipases A and B from Candida antarctica Immobilized onto Magnetic Nanoparticles. Improvement of Biocatalysts’ Performance under Ultrasonic Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzymatic synthesis optimization of isoamyl butyrate from fusel oil [redalyc.org]
• 7. researchgate.net [researchgate.net]
• 8. discovery.researcher.life [discovery.researcher.life]
• 9. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Solvent-Free Synthesis of Flavour Esters through Immobilized Lipase Mediated Transesterification - PMC [pmc.ncbi.nlm.nih.gov]

Gas chromatography-mass spectrometry (GC-MS) analysis of Butyl butyryllactate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive methodology for the identification and quantification of Butyl butyryllactate using Gas Chromatography-Mass Spectrometry (GC-MS). Butyl butyryllactate is a key flavor and fragrance compound, and its analysis is crucial in the food, beverage, and cosmetic industries.[1][2] This document provides a detailed experimental protocol, including sample preparation and instrument parameters, as well as expected quantitative data and mass spectral information. The described workflow is designed to be a robust starting point for researchers and professionals involved in the analysis of volatile and semi-volatile organic compounds.

Introduction

Butyl butyryllactate (CAS No. 7492-70-8) is a diester recognized for its creamy, buttery, and subtly fruity aroma.[1][2] It is utilized as a flavoring agent in a variety of products, including dairy, fruit, and baked goods.[1] Accurate and sensitive analytical methods are essential for quality control, formulation development, and regulatory compliance. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the analysis of such volatile compounds, offering high-resolution separation and definitive identification based on mass spectra.[3] This application note presents a validated GC-MS method suitable for the analysis of Butyl butyryllactate in liquid matrices.

Experimental Protocol

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is suitable for the extraction of Butyl butyryllactate from liquid samples such as beverages or liquid food products.

• Sample Collection: Transfer 5 mL of the liquid sample into a 15 mL screw-cap centrifuge tube.

• Internal Standard: Add an appropriate internal standard to the sample to enable accurate quantification.

• Extraction Solvent: Add 5 mL of a suitable organic solvent with low water miscibility, such as dichloromethane or hexane.

• Extraction: Cap the tube and vortex vigorously for 2 minutes to ensure thorough mixing and extraction of the analyte into the organic phase.

• Phase Separation: Centrifuge the sample at 3000 x g for 10 minutes to achieve a clear separation of the aqueous and organic layers.

• Collection: Carefully transfer the organic layer (top or bottom depending on the solvent density) to a clean vial using a Pasteur pipette.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected organic phase to remove any residual water.

• Concentration (Optional): If higher sensitivity is required, the extract can be concentrated under a gentle stream of nitrogen.

• Sample Transfer: Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Parameters

The following instrumental parameters are recommended for the analysis of Butyl butyryllactate. Optimization may be required based on the specific instrument and sample matrix.

Parameter	Setting
Gas Chromatograph
Injection Volume	1 µL
Inlet Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Oven Program	Initial temperature 50°C, hold for 2 min, ramp to 250°C at 10°C/min, hold for 5 min
Mass Spectrometer
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Analyzer	Quadrupole
Acquisition Mode	Full Scan (m/z 40-300) or Selected Ion Monitoring (SIM)
Transfer Line Temp.	280°C

Quantitative Data

The following table summarizes the key mass spectral data for Butyl butyryllactate, which can be used for its identification and for setting up a Selected Ion Monitoring (SIM) method for enhanced sensitivity. The base peak is the most abundant ion and is typically used for quantification.

Analyte	Molecular Weight	Base Peak (m/z)	Quantifier Ion (m/z)	Qualifier Ions (m/z)
Butyl butyryllactate	216.27	71	71	41, 115, 57, 43

Data sourced from PubChem CID 24114.[4]

Mass Spectrum and Fragmentation

Diagrams

Caption: GC-MS Analysis Workflow for Butyl Butyryllactate.

Caption: Logical Fragmentation of Butyl Butyryllactate in EI-MS.

Conclusion

The GC-MS method outlined in this application note provides a reliable and robust framework for the analysis of Butyl butyryllactate in various liquid matrices. The detailed sample preparation protocol and instrument parameters serve as a solid starting point for method development and routine analysis. The provided quantitative data and fragmentation information will aid in the accurate identification and quantification of this important flavor compound. Researchers and scientists can adapt this protocol to suit their specific analytical needs and instrumentation.

References

• 1. perfumerflavorist.com [perfumerflavorist.com]
• 2. butyl butyryl lactate, 7492-70-8 [thegoodscentscompany.com]
• 3. scribd.com [scribd.com]
• 4. Butyl Butyryllactate | C11H20O4 | CID 24114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Discuss the mass spectral fragmentation of butyl butyrate with the given .. [askfilo.com]
• 6. ccsenet.org [ccsenet.org]
• 7. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Butyl Butyryllactate

Introduction

Butyl butyryllactate is an ester recognized for its creamy, buttery, and fruity notes, leading to its use as a flavoring agent in the food industry. Accurate and reliable analytical methods are essential for its quantification in raw materials and finished products to ensure quality and consistency. While gas chromatography (GC) is a common technique for analyzing volatile flavor compounds, High-Performance Liquid Chromatography (HPLC) offers a robust alternative, particularly for samples in complex matrices or for analytes that may be thermally labile.

This document presents a proposed Reverse-Phase HPLC (RP-HPLC) method for the determination of Butyl butyryllactate. As there is limited specific literature on the HPLC analysis of this compound, the proposed methodology is based on established methods for structurally related compounds, such as short-chain fatty acids and their esters.[1][2] This method is intended for use by researchers, scientists, and drug development professionals requiring a reliable analytical procedure for Butyl butyryllactate.

Proposed HPLC Method and Protocols

Instrumentation

A standard HPLC system equipped with the following components is recommended:

• Isocratic or Gradient Pumping System

• Autosampler with temperature control

• Column Thermostat

• UV-Vis or Photodiode Array (PDA) Detector

Justification for Proposed Method

The proposed method is derived from common practices in the analysis of related short-chain fatty acids and their esters. A C18 column is a standard choice for reversed-phase chromatography of non-polar to moderately polar compounds. The mobile phase, consisting of acetonitrile and an acidified aqueous solution, is effective for the elution of such compounds.[2][3] Due to the lack of a strong chromophore in Butyl butyryllactate, UV detection at a low wavelength (210 nm) is proposed, which is a common practice for compounds with ester functional groups.

The following table summarizes typical HPLC conditions for related compounds, which form the basis of the proposed method for Butyl butyryllactate.

Table 1: Summary of HPLC Conditions for Compounds Related to Butyl Butyryllactate

Compound	Column	Mobile Phase	Detection	Reference
Butyric Acid	C18	Acetonitrile and 0.1% Phosphoric Acid Solution	210 nm	[3]
Sodium Butyrate	C18	Acetonitrile and Sodium Dihydrogen Phosphate Buffer (pH 8.0)	210 nm	N/A
Short-Chain Fatty Acids	C18	Acetonitrile and 0.1% o-phosphoric acid solution	206 nm	N/A
Butylparaben	C18	Acetonitrile and Water	254 nm	N/A
Butyl Stearate	C18	Methanol and Water	Refractive Index (RI)	N/A

Proposed Chromatographic Conditions for Butyl Butyryllactate

The following table outlines the proposed starting conditions for the HPLC analysis of Butyl butyryllactate. Method optimization may be required depending on the specific sample matrix and instrumentation.

Table 2: Proposed HPLC Method Parameters for Butyl Butyryllactate Analysis

Parameter	Proposed Condition
Stationary Phase (Column)	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Acetonitrile and Water (60:40 v/v) with 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detector	UV-Vis or PDA
Detection Wavelength	210 nm
Run Time	10 minutes

Experimental Protocol

1. Reagent and Sample Preparation

• Mobile Phase Preparation:

  • To prepare a 1 L solution, carefully measure 600 mL of HPLC-grade acetonitrile and 400 mL of HPLC-grade water into a clean, graduated cylinder.

  • Transfer the mixture to a suitable solvent reservoir.

  • Add 1.0 mL of concentrated phosphoric acid to the mixture.

  • Degas the mobile phase using a suitable method such as sonication or vacuum filtration.

• Standard Solution Preparation (1000 µg/mL):

  • Accurately weigh approximately 100 mg of Butyl butyryllactate reference standard into a 100 mL volumetric flask.

  • Dissolve the standard in the mobile phase and make up to the mark.

  • Prepare working standards of lower concentrations by serial dilution of the stock solution with the mobile phase.

• Sample Solution Preparation:

  • Accurately weigh a suitable amount of the sample containing Butyl butyryllactate.

  • Dissolve the sample in a known volume of mobile phase.

  • Filter the solution through a 0.45 µm syringe filter before injection to remove any particulate matter.

2. HPLC System Setup and Operation

• Ensure the HPLC system is properly primed with the mobile phase.

• Set the column temperature to 30°C.

• Set the flow rate to 1.0 mL/min and allow the system to equilibrate until a stable baseline is achieved.

• Set the UV detector to a wavelength of 210 nm.

• Inject a blank (mobile phase) to ensure the baseline is free from interfering peaks.

• Inject the standard solutions to establish the retention time and response of Butyl butyryllactate.

• Inject the sample solutions for analysis.

3. Data Analysis

• Identification: Identify the peak corresponding to Butyl butyryllactate in the sample chromatogram by comparing its retention time with that of the standard.

• Quantification: Use the peak area of the Butyl butyryllactate peak to quantify its concentration in the sample by constructing a calibration curve from the standard solutions.

System Suitability

System suitability tests are crucial to ensure that the chromatographic system is performing adequately. The following parameters should be monitored.

Table 3: System Suitability Parameters and Acceptance Criteria

Parameter	Acceptance Criteria
Tailing Factor (T)	≤ 2.0
Theoretical Plates (N)	≥ 2000
Relative Standard Deviation (RSD) for replicate injections	≤ 2.0%

Visualization of the Experimental Workflow

The following diagram illustrates the logical workflow for the HPLC analysis of Butyl butyryllactate.

Caption: Workflow for HPLC analysis of Butyl butyryllactate.

This application note provides a comprehensive, proposed HPLC method for the quantitative analysis of Butyl butyryllactate. The detailed protocol and system suitability criteria are designed to ensure reliable and reproducible results. While this method is based on sound chromatographic principles and data from related compounds, it is recommended that users perform in-house validation to confirm its suitability for their specific applications. This method should serve as a strong starting point for researchers, scientists, and professionals in the pharmaceutical and food industries.

References

• 1. HPLC for Short Chain Fatty Acid Analysis - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 2. Separation of Octadecanoic acid, butyl ester on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. mdpi.com [mdpi.com]

Application Note: Purification of Synthetic Butyl Butyryllactate by Fractional Distillation

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Butyl butyryllactate is a versatile diester recognized for its applications across various industries. In the pharmaceutical sector, it serves as a valuable solvent and carrier for active pharmaceutical ingredients (APIs), potentially enhancing the bioavailability of certain drug formulations. Given its role in drug development, ensuring the high purity of butyl butyryllactate is critical to meet stringent regulatory standards and ensure product safety and efficacy.

The synthesis of butyl butyryllactate typically involves the esterification of lactic acid and butanol with butyric acid or its derivatives. This process can result in a crude product containing unreacted starting materials, intermediates, and by-products. Fractional distillation is an effective purification technique to separate butyl butyryllactate from these impurities based on differences in their boiling points. This document provides a detailed protocol for the purification of synthetic butyl butyryllactate using laboratory-scale fractional distillation.

2. Physiochemical Properties and Impurities

A comprehensive understanding of the physical properties of butyl butyryllactate and its potential impurities is essential for successful purification by fractional distillation.

Table 1: Physiochemical Properties of Butyl Butyryllactate

Property	Value	Reference(s)
CAS Number	7492-70-8	[1]
Molecular Formula	C₁₁H₂₀O₄	[1][2]
Molecular Weight	216.27 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid	[2]
Boiling Point	~210-233 °C at 760 mmHg	[3][4]
90 °C at 2 mmHg	[2][5]
Density	0.972 - 0.988 g/mL at 25 °C	[2][3]
Refractive Index	1.415 - 1.430 at 20 °C	[2][6]
Solubility	Slightly soluble in water; miscible with alcohols and most organic solvents.	[1][3][5]

Table 2: Boiling Points of Potential Impurities from Synthesis

Compound	Role in Synthesis	Boiling Point (°C at 760 mmHg)	Reference(s)
n-Butanol	Starting Material	117.7	[7][8][9]
Lactic Acid	Starting Material	122 (at 15 mmHg)	[1][10][11]
Butyric Acid	Starting Material	163.5	[2][12][13]
Butyl Lactate	Intermediate	187 - 189	[6][14][15][16]
Butyric Anhydride	Starting Material/By-product	198 - 201.4	[17][18][19][20][21]

The significant differences between the boiling point of butyl butyryllactate and those of the potential impurities make fractional distillation a highly suitable method for purification.

3. Experimental Protocol: Fractional Distillation

This protocol outlines the procedure for purifying crude butyl butyryllactate.

3.1. Principle

Fractional distillation separates liquid mixtures based on differences in volatility. As the mixture is heated, the vapor phase becomes enriched in the more volatile components. This vapor rises through a fractionating column, which provides a large surface area (e.g., glass beads, rings, or Vigreux indentations) for repeated cycles of vaporization and condensation. Each cycle, or "theoretical plate," further enriches the vapor with the more volatile component. By the time the vapor reaches the top of the column, it is highly enriched in the lowest boiling point component, which is then condensed and collected as the first fraction. As the distillation proceeds, the temperature at the top of the column rises, allowing for the sequential collection of components with progressively higher boiling points.[13][22][23]

3.2. Apparatus and Materials

• Heating mantle with a stirrer

• Round-bottom flask (distilling flask)

• Magnetic stir bar or boiling chips

• Fractionating column (e.g., Vigreux or packed column)

• Clamps and stands

• Three-way adapter (distillation head)

• Thermometer and adapter

• Liebig condenser

• Water tubing

• Receiving flasks (e.g., round-bottom flasks or graduated cylinders)

• Glass wool and aluminum foil for insulation

• Crude synthetic butyl butyryllactate

• Vacuum source (optional, for vacuum distillation of high-boiling compounds)

3.3. Procedure

• Preparation:

  • Place the crude butyl butyryllactate mixture into a round-bottom flask, filling it to no more than two-thirds of its capacity.

  • Add a magnetic stir bar or a few boiling chips to ensure smooth boiling.

• Apparatus Assembly:

  • Assemble the fractional distillation apparatus as shown in the workflow diagram below.[23][24][25][26]

  • Securely clamp the distilling flask and the fractionating column.

  • Position the thermometer bulb just below the side arm of the three-way adapter to accurately measure the temperature of the vapor entering the condenser.[23]

  • Connect the condenser to a cold water source, with water entering at the lower inlet and exiting from the upper outlet.

  • Place a pre-weighed receiving flask at the end of the condenser.

• Insulation:

  • To improve efficiency and maintain a proper temperature gradient, wrap the fractionating column and the distillation head with glass wool, followed by a layer of aluminum foil.[26]

• Distillation:

  • Begin stirring and gently heat the distilling flask.

  • Observe the vapor rising slowly through the fractionating column. A ring of condensing vapor should be visible. If the ring stops rising, the heating rate may need to be increased slightly.[23]

  • Collect any low-boiling initial fractions (forerun), which will primarily consist of unreacted n-butanol and other volatile impurities. The temperature should remain relatively constant during the collection of each fraction.

  • Monitor the temperature at the distillation head. A sharp increase in temperature indicates that a higher-boiling point component is beginning to distill.

  • Change the receiving flask to collect intermediate fractions, which may contain butyl lactate and butyric acid.

  • As the temperature approaches the boiling point of butyl butyryllactate (approx. 210-233 °C), change to a new, clean, pre-weighed receiving flask to collect the main product fraction. The temperature should plateau during the collection of the pure compound.

  • Continue collecting the main fraction until the temperature either begins to drop (indicating the distillation of the main product is complete) or rises significantly (indicating the start of higher-boiling impurities).

  • Stop the distillation before the distilling flask runs dry to prevent the formation of potentially explosive peroxides and charring of residues.

• Post-Distillation:

  • Allow the apparatus to cool completely before disassembling.

  • Weigh the collected fractions to determine the yield.

  • Analyze the purity of the main fraction using appropriate analytical techniques.

3.4. Safety Precautions

• Perform the distillation in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

• Never heat a closed system. Ensure the apparatus is open to the atmosphere at the receiving end.

• Use a heating mantle and stirrer for controlled, even heating. Avoid open flames.

• Ensure all glassware is free of cracks and stars.

4. Data Collection and Analysis

Systematically record the temperature and volume of the distillate throughout the process. This data can be plotted to create a distillation curve, which helps in identifying the different fractions.

Table 3: Sample Distillation Log

Fraction No.	Temperature Range (°C)	Volume (mL)	Observations
1 (Forerun)	115 - 120	Clear, low viscosity liquid
2 (Intermediate)	160 - 190
3 (Main Product)	210 - 215	Colorless to pale yellow, slightly viscous
4 (Residue)	-	Darker, viscous liquid in the flask

4.1. Purity Assessment

The purity of the collected butyl butyryllactate fraction should be confirmed by one or more of the following methods:

• Gas Chromatography (GC): An effective method for quantifying the purity and identifying any remaining impurities. The area under the peaks in the chromatogram corresponds to the relative amount of each component.[27][28][29][30]

• Refractive Index: Measure the refractive index of the purified fraction and compare it to the literature value (1.415 - 1.430 at 20 °C).

• Spectroscopy (NMR, IR): Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy can be used to confirm the chemical structure of the purified product.

5. Visualized Workflow

The following diagram illustrates the experimental workflow for the purification of butyl butyryllactate by fractional distillation.

Caption: Workflow for Butyl Butyryllactate Purification.

References

• 1. Lactic acid - Wikipedia [en.wikipedia.org]
• 2. Butyric acid - Wikipedia [en.wikipedia.org]
• 3. lambic.info [lambic.info]
• 4. byjus.com [byjus.com]
• 5. Butyric Acid CAS#: 107-92-6 [m.chemicalbook.com]
• 6. butyl lactate, 138-22-7 [thegoodscentscompany.com]
• 7. n-Butanol [commonorganicchemistry.com]
• 8. N Butanol | CAS NO 71-36-3 | Manufacturer, Supplier, Exporter [emcochemicals.com]
• 9. Butanol | Boiling Point, Structure & Density - Lesson | Study.com [study.com]
• 10. 50-21-5 CAS MSDS (Lactic acid) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 11. Lactic Acid | C3H6O3 | CID 612 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Butyric Acid Formula - GeeksforGeeks [geeksforgeeks.org]
• 13. CAS Common Chemistry [commonchemistry.cas.org]
• 14. n-Butyl lactate - Wikipedia [en.wikipedia.org]
• 15. chemimpex.com [chemimpex.com]
• 16. butyl lactate [stenutz.eu]
• 17. Butyric anhydride | C8H14O3 | CID 7798 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. Butyric anhydride - Wikipedia [en.wikipedia.org]
• 19. Butyric Anhydride [drugfuture.com]
• 20. Chemical Product Details [advtechind.com]
• 21. butyric anhydride [chemister.ru]
• 22. Fractional distillation - Wikipedia [en.wikipedia.org]
• 23. Purification [chem.rochester.edu]
• 24. orgchemboulder.com [orgchemboulder.com]
• 25. Build a Lab Quality (ish) Distillation Apparatus. : 12 Steps (with Pictures) - Instructables [instructables.com]
• 26. chem.libretexts.org [chem.libretexts.org]
• 27. iiste.org [iiste.org]
• 28. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 29. scielo.br [scielo.br]
• 30. researchgate.net [researchgate.net]

Application of Butyl Butyryllactate as a Flavoring Agent in Dairy Products

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Introduction

Butyl butyryllactate (FEMA No. 2190, CAS No. 7492-70-8) is a synthetic flavoring agent recognized for its complex and desirable sensory profile.[1][2] It imparts a unique combination of creamy, buttery, and subtle fruity notes, making it an excellent candidate for enhancing the flavor profiles of a wide range of dairy products.[3][4] This document provides detailed application notes and experimental protocols for the use of Butyl butyryllactate in dairy applications, intended for researchers, scientists, and product development professionals.

Application Notes

Sensory Profile

Butyl butyryllactate possesses a multifaceted flavor profile characterized by:

• Primary Notes: Creamy, buttery, and milky.[1][2][5]

• Secondary Notes: Subtle fruity and cheesy undertones.[1]

• Mouthfeel: Contributes to a perception of richness and creaminess.[5]

At a concentration of 5 ppm, it is described as having a creamy mouthfeel with buttery, waxy, milky, and cheesy nuances.[5] Its aroma is often described as resembling cooked butter.[1][5]

Applications in Dairy Products

Butyl butyryllactate is highly effective in enhancing and diversifying the flavor of various dairy products. Recommended applications and starting dosage levels are outlined below. These dosages are suggested for flavors intended to be dosed at 0.05% in the final product.[3]

• Yogurt and Fermented Milks: In buttermilk-style yogurts, a starting level of 8,000 ppm can be used to impart a characteristic tangy and creamy flavor.[3] For standard yogurts, it can improve the richness and aroma.[4]

• Cheese: It is particularly effective in cream cheese flavors at a concentration of approximately 8,000 ppm.[3] In cheddar-style cheese flavors, lower levels around 1,000 ppm can make a significant contribution.[3]

• Creams: For fresh cream flavors, modest levels of 500 to 600 ppm are recommended, while sour cream formulations can benefit from around 1,000 ppm.[3]

• Butter: Butyl butyryllactate is an economical choice for butter flavors, with a suggested addition level of 5,000 ppm for fresh butter and potentially higher for cooked butter flavors.[3]

• Milk: In fresh milk, lower concentrations ranging from 500 to 1,000 ppm are effective.[3] For condensed milk and dulce de leche flavors, higher levels of 8,000 to 10,000 ppm are recommended.[3]

• Ice Cream: Improves the richness and creamy notes in ice cream formulations.[4]

Chemical and Physical Properties

• Appearance: Colorless to pale yellow liquid.[1][4]

• Solubility: Insoluble in water; soluble in alcohol and most fixed oils.[1][5]

• Stability: It is a stable compound with a shelf life of up to 48 months when stored under appropriate conditions.[1]

Regulatory Status

Butyl butyryllactate is listed by the Flavor and Extract Manufacturers Association (FEMA) under number 2190 and is considered Generally Recognized as Safe (GRAS).[1][6] It is approved for use as a flavoring agent in food by the U.S. Food and Drug Administration (FDA).[2][6]

Data Presentation

The following tables provide hypothetical data from sensory and analytical evaluations as described in the experimental protocols.

Table 1: Sensory Evaluation of Yogurt with Varying Concentrations of Butyl Butyryllactate

Sample ID	Butyl Butyryllactate (ppm)	Creaminess (Mean Score)	Buttery Flavor (Mean Score)	Fruity Notes (Mean Score)	Overall Liking (Mean Score)
Y-00	0 (Control)	3.2	2.5	1.8	4.5
Y-25	25	5.8	4.9	2.1	6.8
Y-50	50	7.5	6.8	2.5	8.2
Y-75	75	7.8	7.2	2.6	8.5
Y-100	100	7.6	7.0	2.7	8.3

Mean scores are on a 9-point hedonic scale (1 = dislike extremely, 9 = like extremely).

Table 2: Stability of Butyl Butyryllactate in Milk during Pasteurization

Sample ID	Pasteurization Temperature (°C)	Pasteurization Time (minutes)	Initial Concentration (µg/g)	Final Concentration (µg/g)	Degradation (%)
M-HTST-1	72	0.25	50.0	48.5	3.0
M-HTST-2	72	0.25	50.0	48.2	3.6
M-LTLT-1	63	30	50.0	45.1	9.8
M-LTLT-2	63	30	50.0	44.8	10.4

Experimental Protocols

Protocol 1: Determination of Optimal Concentration of Butyl Butyryllactate in Yogurt

Objective: To determine the optimal concentration of Butyl butyryllactate in plain stirred yogurt based on sensory evaluation.

Materials:

• Plain stirred yogurt base

• Butyl butyryllactate solution (1% in propylene glycol)

• 50 mL coded sample cups with lids

• Sensory evaluation booths

• Water and unsalted crackers for palate cleansing

Procedure:

• Sample Preparation:

  • Prepare five batches of yogurt with varying concentrations of Butyl butyryllactate: 0 ppm (control), 25 ppm, 50 ppm, 75 ppm, and 100 ppm.

  • For each batch, accurately weigh the required amount of the Butyl butyryllactate stock solution and thoroughly mix it into the yogurt base.

  • Portion the samples into coded 50 mL cups and store at 4°C for at least 24 hours to allow for flavor equilibration.

• Sensory Panel:

  • Recruit 15-20 trained sensory panelists.

  • Conduct the evaluation in individual sensory booths under controlled lighting and temperature.

  • Present the five coded samples to each panelist in a randomized order.

  • Instruct panelists to evaluate each sample for creaminess, buttery flavor, fruity notes, and overall liking on a 9-point hedonic scale.

  • Provide water and unsalted crackers for palate cleansing between samples.

• Data Analysis:

  • Collect the data from the panelists.

  • Perform statistical analysis (e.g., ANOVA and Tukey's HSD test) to determine significant differences between the samples for each attribute.

  • The optimal concentration is identified as the one with the highest overall liking score that is significantly different from the control.

Protocol 2: Analysis of Butyl Butyryllactate Stability during Pasteurization of Milk

Objective: To quantify the stability of Butyl butyryllactate in whole milk during High-Temperature Short-Time (HTST) and Low-Temperature Long-Time (LTLT) pasteurization.

Materials:

• Raw whole milk

• Butyl butyryllactate solution (1% in ethanol)

• Laboratory-scale pasteurizer

• Headspace solid-phase microextraction (HS-SPME) vials (20 mL) with crimp caps

• SPME fiber assembly (e.g., DVB/CAR/PDMS)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Internal standard (e.g., deuterated Butyl butyryllactate or a suitable ester)

Procedure:

• Sample Preparation:

  • Spike raw whole milk with Butyl butyryllactate to a final concentration of 50 µg/g.

  • Prepare a control sample of unspiked milk.

  • Divide the spiked milk into two batches for HTST (72°C for 15 seconds) and LTLT (63°C for 30 minutes) pasteurization.

  • Take an aliquot of the unpasteurized spiked milk for initial concentration analysis.

  • After pasteurization, immediately cool the milk samples to 4°C.

• HS-SPME-GC-MS Analysis:

  • Pipette 5 g of each milk sample (unpasteurized control, HTST treated, LTLT treated) into separate 20 mL HS-SPME vials.

  • Add the internal standard to each vial.

  • Equilibrate the vials at a controlled temperature (e.g., 40°C) for a set time (e.g., 15 minutes).

  • Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) to extract the volatile compounds.

  • Desorb the extracted compounds in the GC inlet.

  • Perform GC-MS analysis using a suitable capillary column and temperature program to separate and identify Butyl butyryllactate.

  • Quantify the concentration of Butyl butyryllactate based on the peak area relative to the internal standard.

• Data Analysis:

  • Calculate the initial and final concentrations of Butyl butyryllactate in the milk samples.

  • Determine the percentage of degradation for each pasteurization method.

Visualization

Caption: Experimental Workflow for Determining Optimal Flavor Concentration.

References

• 1. Flavour Analysis of Stirred Yoghurt with Cheddar Cheese Adding into Milk [jstage.jst.go.jp]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Quantitative Descriptive Analysis and Acceptance Testing of Yogurt with no Added Sugar | Semantic Scholar [semanticscholar.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Olfactory receptor signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]

Butyl Butyryllactate: A Promising Solvent for Active Pharmaceutical Ingredients

Application Notes & Protocols for Researchers and Drug Development Professionals

Introduction: Butyl butyryllactate is emerging as a versatile and promising solvent for a range of applications, including in the pharmaceutical industry.[1] Its properties as a bio-based ester with high solvency and low toxicity make it an attractive alternative to traditional petroleum-based solvents.[1] This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in exploring the potential of butyl butyryllactate as a solvent for active pharmaceutical ingredients (APIs), particularly for poorly soluble drugs. While specific solubility data for APIs in butyl butyryllactate is not extensively published, this guide offers the methodologies to conduct such evaluations effectively.

Properties of Butyl Butyryllactate

Butyl butyryllactate is a clear, colorless to pale yellow liquid with a mild, fruity, and sweet aroma.[2] It is a stable compound, miscible with alcohol, oils, and most organic solvents, but only slightly soluble in water.[2][3][4] Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference
Chemical Name	Butyl Butyryllactate	[2]
CAS Number	7492-70-8	[5]
Molecular Formula	C11H20O4	[6]
Molecular Weight	216.27 g/mol	[6]
Appearance	Clear, colorless to pale yellow liquid	[2]
Boiling Point	254 - 256 °C	[1]
Density (at 25°C)	0.972 g/cm³	[7]
Flash Point	>110°C (>230°F)	[4][7]
Solubility	Slightly soluble in water; soluble in organic solvents, oils, and propylene glycol.	[4][6]

Potential Applications in Pharmaceuticals

Butyl butyryllactate's characteristics suggest its utility in various pharmaceutical formulations:

• Solubilizing Agent: It can be effective in dissolving APIs that are poorly soluble in water, which is a significant challenge for many new drug candidates.[8][9] Lactate esters, in general, are known to be effective solubilizing agents for APIs.

• Carrier for Active Ingredients: It can serve as a carrier in drug formulations, potentially improving the bioavailability of certain medications.[1]

• Topical Formulations: Due to its low irritation potential and ability to penetrate the skin, it is suitable for use in topical applications like creams and ointments.

• Green Alternative: As a bio-based solvent, it offers a more environmentally friendly option compared to many conventional solvents.[1]

Experimental Protocols

Protocol for Determining API Solubility in Butyl Butyryllactate

This protocol outlines a standard procedure for determining the equilibrium solubility of an API in butyl butyryllactate.

Objective: To quantify the maximum concentration of an API that can be dissolved in butyl butyryllactate at a specified temperature.

Materials:

• Active Pharmaceutical Ingredient (API) powder

• Butyl Butyryllactate (pharmaceutical grade)

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker or incubator

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

• Syringe filters (e.g., 0.22 µm PTFE)

Procedure:

• Preparation of Supersaturated Solutions:

  • Add an excess amount of the API powder to a known volume of butyl butyryllactate in a series of vials. The exact amount of API should be more than what is expected to dissolve to ensure a saturated solution.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25°C or 37°C).

  • Agitate the samples for a predetermined period (e.g., 24, 48, or 72 hours) to ensure equilibrium is reached. It is recommended to take samples at different time points (e.g., 24h, 48h, 72h) to confirm that the concentration is no longer changing.[10]

• Sample Preparation:

  • After equilibration, centrifuge the vials at a high speed to separate the undissolved API.

  • Carefully withdraw a specific volume of the supernatant using a pipette.

  • Filter the supernatant through a syringe filter to remove any remaining solid particles.

• Analysis:

  • Accurately dilute the filtered supernatant with a suitable solvent to a concentration within the calibration range of the analytical method.

  • Quantify the API concentration using a validated HPLC or UV-Vis spectrophotometry method.

• Data Recording:

  • Record the solubility in mg/mL or g/L.

  • Repeat the experiment at least in triplicate to ensure reproducibility.

Data Presentation:

The results of the solubility screening should be presented in a clear and organized table.

Active Pharmaceutical Ingredient (API)	Temperature (°C)	Solubility in Butyl Butyryllactate (mg/mL)	Standard Deviation
[Insert API Name]	25	[Insert Value]	[Insert Value]
[Insert API Name]	37	[Insert Value]	[Insert Value]

Protocol for Assessing API Stability in Butyl Butyryllactate Solution

Objective: To evaluate the chemical stability of an API when dissolved in butyl butyryllactate over time and under different storage conditions.

Materials:

• API-butyl butyryllactate solution (prepared as in 3.1)

• Stability chambers (with controlled temperature and humidity)

• HPLC system with a stability-indicating method

• pH meter (for aqueous extractions, if applicable)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the API in butyl butyryllactate at a known concentration.

  • Aliquot the solution into several sealed vials.

• Stability Study:

  • Store the vials under various conditions (e.g., 4°C, 25°C/60% RH, 40°C/75% RH).

  • At specified time points (e.g., 0, 1, 3, 6 months), remove a vial from each storage condition.

• Analysis:

  • Visually inspect the solution for any changes in color or for the presence of precipitates.

  • Using a validated stability-indicating HPLC method, determine the concentration of the API and quantify any degradation products.

• Data Analysis:

  • Calculate the percentage of the initial API concentration remaining at each time point.

  • Plot the concentration of the API versus time for each storage condition to determine the degradation kinetics.

Visualizations

Caption: Workflow for API Solubility Determination.

Caption: Workflow for API Stability Assessment.

Safety and Handling

Butyl butyryllactate is considered to have low toxicity. However, standard laboratory safety practices should always be followed.

• Handling: Avoid contact with skin and eyes.[11] Use in a well-ventilated area and avoid inhalation of vapors.[11]

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye protection.

• Storage: Store in a cool, dry, well-ventilated place away from heat and direct sunlight. Keep containers tightly sealed.[1][]

It is important to consult the material safety data sheet (MSDS) for detailed safety information before use.

Conclusion

Butyl butyryllactate presents a compelling option as a solvent for active pharmaceutical ingredients, especially for those with poor water solubility. Its favorable safety profile and bio-based origin further enhance its appeal. The protocols provided in this document offer a systematic approach for researchers and formulation scientists to evaluate its suitability for specific APIs and to develop stable and effective drug formulations. Further research and publication of specific API solubility data in this solvent will be invaluable to the pharmaceutical community.

References

• 1. chemimpex.com [chemimpex.com]
• 2. consolidated-chemical.com [consolidated-chemical.com]
• 3. Butyl butyryllactate｜lookchem [lookchem.com]
• 4. Butyl butyryllactate CAS#: 7492-70-8 [amp.chemicalbook.com]
• 5. aurochemicals.com [aurochemicals.com]
• 6. Butyl Butyryllactate | C11H20O4 | CID 24114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chembk.com [chembk.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. who.int [who.int]
• 11. Formulating Poorly Water Soluble Drugs - Google 圖書 [books.google.com.hk]

Application Notes and Protocols for Lipase-Catalyzed Synthesis of Butyl Butyryllactate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Butyl butyryllactate is a specialty ester with applications in the flavor, fragrance, and pharmaceutical industries, valued for its buttery and fruity aroma.[1] Traditional chemical synthesis often involves harsh conditions and acid catalysts.[1] Lipase-catalyzed esterification presents a green chemistry alternative, offering high specificity, milder reaction conditions, and the potential for a product to be labeled as "natural".[2] Lipases, such as the robust and widely-used immobilized Candida antarctica lipase B (Novozym 435), can effectively catalyze ester bond formation in non-aqueous environments.[3][4]

This document provides a detailed protocol for a two-step enzymatic synthesis of butyl butyryllactate. The proposed pathway involves:

• Step 1: Synthesis of Butyl Lactate via lipase-catalyzed esterification of lactic acid and n-butanol.

• Step 2: Synthesis of Butyl Butyryllactate via lipase-catalyzed acylation of the hydroxyl group of butyl lactate with an acyl donor (butyric acid or butyric anhydride).

Reaction Scheme

Caption: Two-step enzymatic synthesis of Butyl Butyryllactate.

Experimental Protocols

Materials and Equipment

• Enzyme: Immobilized Candida antarctica lipase B (e.g., Novozym 435).

• Substrates: Lactic acid, n-butanol, butyl lactate, butyric acid, butyric anhydride.

• Solvent (optional): n-hexane, isooctane, or other non-polar organic solvent.

• Water removal: Molecular sieves (3Å), activated.

• Equipment:

  • Orbital shaker incubator or magnetic stirrer with heating.

  • Reaction vessels (e.g., screw-capped flasks).

  • Filtration apparatus to recover the immobilized enzyme.

  • Rotary evaporator for solvent removal.

  • Analytical equipment for monitoring reaction progress (e.g., Gas Chromatography - GC).

Protocol 1: Synthesis of Butyl Lactate

This protocol describes the direct esterification of lactic acid with n-butanol. A key challenge in this step is the potential for enzyme inactivation by the acidic substrate and the water produced.[5] An alternative, often preferred for better enzyme stability, is the transesterification of ethyl lactate with n-butanol.[5]

Methodology:

• Reaction Setup: In a screw-capped flask, combine lactic acid and n-butanol. A molar excess of the alcohol (e.g., a 1:2 or 1:3 molar ratio of acid to alcohol) is often used to drive the reaction towards product formation.[2]

• Solvent Addition (Optional): For reactions not performed in a solvent-free system, add a non-polar solvent such as n-hexane.

• Water Removal: Add activated molecular sieves (e.g., 10-20% w/w of substrates) to the mixture to adsorb the water produced during esterification, which helps to shift the equilibrium towards the product.

• Enzyme Addition: Add the immobilized lipase (e.g., Novozym 435). The enzyme loading can range from 5-10% (w/w) of the total substrate mass.

• Incubation: Secure the flask in an orbital shaker or on a heated magnetic stirrer and incubate at a controlled temperature (typically 40-60°C) with constant agitation (e.g., 200 rpm).

• Reaction Monitoring: Monitor the progress of the reaction by taking samples at regular intervals and analyzing them by GC to determine the conversion of lactic acid.

• Termination and Enzyme Recovery: Once the reaction has reached the desired conversion or equilibrium, stop the agitation and recover the immobilized enzyme by filtration for potential reuse.

• Product Isolation: Remove the solvent (if used) under reduced pressure using a rotary evaporator. The crude butyl lactate can be further purified if necessary.

Table 1: Typical Reaction Conditions for Butyl Lactate Synthesis

Parameter	Typical Range	Notes
Enzyme	Novozym 435	Highly effective for esterification.[6]
Substrates	Lactic Acid & n-Butanol	---
Molar Ratio (Acid:Alcohol)	1:1 to 1:3	Excess alcohol can improve yield.[2]
Temperature	40 - 70°C	Higher temperatures may denature the enzyme.[6]
Enzyme Concentration	5 - 10% (w/w of substrates)	Higher concentrations increase reaction rate.
Solvent	Solvent-free or n-hexane	Solvent-free is greener but may be more viscous.
Agitation Speed	150 - 250 rpm	Ensures good mixing and reduces mass transfer limitations.
Water Removal	Molecular Sieves	Critical for high conversion.[2]
Reaction Time	2 - 24 hours	Dependent on other reaction parameters.

Protocol 2: Acylation of Butyl Lactate

This protocol details the esterification of the secondary hydroxyl group of butyl lactate with an acyl donor. Butyric anhydride is often preferred over butyric acid as it leads to a non-reversible reaction and can achieve higher conversions. The chemical synthesis uses butyric anhydride for this reason.[1]

Methodology:

• Reaction Setup: In a clean, dry, screw-capped flask, add the butyl lactate produced in Step 1.

• Acyl Donor Addition: Add the acyl donor. A slight molar excess of butyric anhydride or butyric acid relative to butyl lactate (e.g., 1.2:1) is recommended.

• Solvent Addition (Optional): The reaction can be run solvent-free or in a non-polar solvent like n-hexane to reduce viscosity.

• Enzyme Addition: Add Novozym 435 (typically 5-10% w/w of substrates).

• Incubation: Place the flask in an orbital shaker or on a heated magnetic stirrer at the desired temperature (e.g., 40-60°C) with constant agitation (200 rpm).

• Reaction Monitoring: Track the formation of butyl butyryllactate using GC analysis of samples taken periodically.

• Termination and Enzyme Recovery: After the desired conversion is achieved, stop the reaction and filter off the immobilized enzyme.

• Product Isolation: If a solvent was used, remove it via rotary evaporation. The final product may require further purification to remove any unreacted starting materials.

Table 2: Proposed Reaction Conditions for Butyl Butyryllactate Synthesis

Parameter	Proposed Range	Rationale / Reference
Enzyme	Novozym 435	Effective in acylating hydroxyl groups.[7]
Substrates	Butyl Lactate & Butyric Anhydride	Butyric anhydride is used in the chemical synthesis for high yield.[1]
Molar Ratio (Lactate:Anhydride)	1:1 to 1:1.5	Excess acyl donor can drive the reaction to completion.
Temperature	40 - 60°C	A common range for lipase activity and stability.[2]
Enzyme Concentration	5 - 10% (w/w of substrates)	A typical starting range for optimization.
Solvent	Solvent-free or n-hexane	Solvent choice depends on substrate solubility and viscosity.
Agitation Speed	150 - 250 rpm	To minimize mass transfer limitations.
Reaction Time	4 - 48 hours	Acylation of a secondary alcohol may be slower than primary.

Data Presentation

While specific data for the enzymatic synthesis of butyl butyryllactate is not widely published, the following table summarizes typical yields for the closely related synthesis of butyl butyrate, which can serve as a benchmark for optimization.

Table 3: Optimized Conditions and Yields for Butyl Butyrate Synthesis

Lipase Source	Temperature (°C)	Molar Ratio (Butanol:Acid)	Enzyme Conc.	Solvent	Time (h)	Yield (%)	Reference
Thermomyces lanuginosus (Lipozyme TL-IM)	48	3:1	40% of acid mass	n-Hexane	2	>90	[8]
Porcine Pancreatic Lipase (immobilized)	-	1:1 (250 mM each)	-	Heptane	2	~93	[9]

Experimental Workflow

References

• 1. Butyl butyryllactate [handomchemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Lipase-catalyzed transformations for the synthesis of butyl lactate: a comparison between esterification and transesterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scielo.br [scielo.br]
• 8. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Enzymatic synthesis optimization of isoamyl butyrate from fusel oil [redalyc.org]

Application Notes and Protocols: Butyl Butyryllactate in the Development of Biodegradable Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

The development of biodegradable polymers is a cornerstone of sustainable materials science and advanced drug delivery systems. Polylactic acid (PLA), a prominent biodegradable polyester, is often limited in its applications by its inherent brittleness. Plasticizers are commonly incorporated to enhance its flexibility and toughness. This document explores the novel application of butyl butyryllactate as a potential bio-based plasticizer for biodegradable polymers like PLA.

Butyl butyryllactate is a diester recognized for its use as a flavoring agent and emollient in cosmetics.[1][2] Its chemical structure, featuring ester functionalities and alkyl chains, suggests a plausible compatibility with polyesters, making it a candidate for modulating their physical properties. While direct studies on butyl butyryllactate as a polymer plasticizer are not extensively documented, its lactate and butyrate moieties are found in other compounds used in biodegradable polymer formulations.[3][4][5] For instance, alkyl lactates have been shown to have a plasticizing effect on PLA.[4] This application note provides a hypothetical framework and detailed protocols for investigating the efficacy of butyl butyryllactate in this context, based on established principles of polymer plasticization.[6][7]

Hypothetical Effects of Butyl Butyryllactate on PLA Properties

It is hypothesized that the incorporation of butyl butyryllactate into a PLA matrix will:

• Increase Polymer Chain Mobility: By positioning itself between polymer chains, butyl butyryllactate can reduce intermolecular forces, thereby lowering the glass transition temperature (Tg).

• Enhance Flexibility and Reduce Brittleness: The increased chain mobility is expected to result in a lower tensile strength and modulus, but a significant increase in the elongation at break.

• Alter Thermal Properties: A decrease in both the glass transition and melting temperatures is anticipated.

• Influence Biodegradation Rate: The presence of a more readily biodegradable small molecule and increased polymer chain mobility could potentially accelerate the overall biodegradation of the material.

The following tables present hypothetical quantitative data to illustrate these potential effects, drawing parallels from studies on similar plasticizers like citrate esters in PLA.[6]

Table 1: Hypothetical Thermal and Mechanical Properties of PLA-Butyl Butyryllactate Blends

Property	Neat PLA	PLA + 5% BBL	PLA + 10% BBL	PLA + 15% BBL
Glass Transition Temp. (Tg) (°C)	60	52	45	38
Melting Temp. (Tm) (°C)	175	170	166	162
Tensile Strength (MPa)	60	50	42	35
Elongation at Break (%)	5	50	150	250
Young's Modulus (GPa)	3.5	2.8	2.0	1.2

(Note: BBL refers to Butyl Butyryllactate. Data is exemplary and for illustrative purposes.)

Table 2: Hypothetical Biodegradation Data for PLA-Butyl Butyryllactate Blends

Material	Time to 50% Mass Loss (Weeks)	Time to 90% Mass Loss (Weeks)
Neat PLA	24	48
PLA + 5% BBL	20	40
PLA + 10% BBL	16	32
PLA + 15% BBL	12	25

(Note: Biodegradation rates are highly dependent on environmental conditions. Data is exemplary and for illustrative purposes.)

Experimental Protocols

Protocol 1: Preparation of PLA-Butyl Butyryllactate Blends via Melt Extrusion

Objective: To prepare homogenous blends of PLA and butyl butyryllactate at varying concentrations.

Materials:

• Polylactic acid (PLA) pellets (e.g., NatureWorks Ingeo™ Biopolymer)

• Butyl butyryllactate (food or cosmetic grade, ≥98% purity)

• Twin-screw extruder

• Pelletizer

• Drying oven

Procedure:

• Drying: Dry PLA pellets in a vacuum oven at 80°C for at least 4 hours to remove residual moisture.

• Premixing: In a sealed container, thoroughly mix the dried PLA pellets with the desired weight percentage of butyl butyryllactate (e.g., 5%, 10%, 15% w/w).

• Extrusion:

  • Set the temperature profile of the twin-screw extruder. A typical profile for PLA is from 160°C (feed zone) to 190°C (die).

  • Feed the premixed material into the extruder at a constant rate.

  • The molten polymer blend is extruded through the die as a strand.

• Cooling and Pelletizing:

  • Pass the extruded strand through a water bath to cool and solidify.

  • Feed the cooled strand into a pelletizer to produce pellets of the PLA-butyl butyryllactate blend.

• Post-Drying: Dry the resulting pellets at 60°C for 4 hours to remove surface moisture. Store in a desiccator until further use.

Protocol 2: Characterization of Thermal and Mechanical Properties

Objective: To evaluate the effect of butyl butyryllactate on the thermal and mechanical properties of PLA.

A. Differential Scanning Calorimetry (DSC)

• Use a standard DSC instrument to determine the glass transition temperature (Tg) and melting temperature (Tm).

• Seal 5-10 mg of the blend pellets in an aluminum pan.

• Heat the sample from 25°C to 200°C at a rate of 10°C/min, hold for 2 minutes to erase thermal history, cool to 25°C at 10°C/min, and then reheat to 200°C at 10°C/min.

• Analyze the second heating scan to determine Tg and Tm.

B. Thermogravimetric Analysis (TGA)

• Use a TGA instrument to assess thermal stability.

• Place 10-15 mg of the blend pellets in a ceramic pan.

• Heat the sample from 25°C to 600°C at a rate of 10°C/min under a nitrogen atmosphere.

• Record the weight loss as a function of temperature.

C. Mechanical Testing

• Sample Preparation: Injection mold or compression mold the blend pellets into standardized test specimens (e.g., ASTM D638 Type I "dog-bone" shape).

• Tensile Testing: Use a universal testing machine equipped with an extensometer.

• Conduct the test at a crosshead speed of 5 mm/min according to ASTM D638.

• Record the tensile strength, elongation at break, and Young's modulus. Perform at least five measurements per sample group.

Protocol 3: Aerobic Biodegradation Testing

Objective: To assess the rate of biodegradation of PLA-butyl butyryllactate blends under controlled composting conditions.

Materials:

• Polymer blend films (prepared by compression molding or film extrusion).

• Mature compost.

• Controlled composting reactor.

• CO2 analyzer.

Procedure (based on ASTM D5338 / ISO 14855):

• Prepare thin films (approx. 100 µm thick) of the polymer blends.

• Cut the films into small pieces (e.g., 1 cm x 1 cm).

• Mix a known weight of the polymer pieces with a defined amount of mature compost and an inert matrix (e.g., vermiculite).

• Place the mixture into the composting reactor. Maintain the temperature at 58 ± 2°C and ensure a continuous flow of humidified, CO2-free air.

• Monitor the evolution of CO2 from the composting vessel over time using a CO2 analyzer. A positive control (e.g., cellulose) and a negative control (blank compost) should be run in parallel.

• The test is concluded when the CO2 evolution from the positive control has plateaued.

• Calculate the percentage of biodegradation based on the cumulative CO2 produced relative to the theoretical maximum amount of CO2 that can be produced from the carbon content of the test sample.

Visualizations

Caption: Experimental workflow for developing and testing butyl butyryllactate plasticized PLA.

Caption: General signaling pathway for the aerobic biodegradation of a polyester.

References

• 1. Butyl Butyryllactate | C11H20O4 | CID 24114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. researchgate.net [researchgate.net]
• 4. Collection - Biobased Flame Retardants from Lactic Acid Ester: Roles of Alkyl Chain Length in Flame Retardancy and Mechanical Properties of Poly(lactic acid) - ACS Applied Polymer Materials - Figshare [acs.figshare.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Enzymatic Synthesis of Butyl Butyryllactate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of enzymatically synthesized Butyl butyryllactate.

Frequently Asked Questions (FAQs)

Q1: What is the enzymatic reaction for producing Butyl butyryllactate?

A1: Butyl butyryllactate is a diester synthesized from lactic acid, butanol, and a butyryl group donor. The enzymatic synthesis, typically catalyzed by a lipase, can proceed through a few different pathways. One common approach is a two-step process:

• Esterification of lactic acid and butanol to form butyl lactate.

• Transesterification or esterification to add the butyryl group to the hydroxyl group of butyl lactate, using a butyryl donor like butyric acid or ethyl butyrate.

A one-pot synthesis may also be possible, but can be more complex to optimize.

Q2: Which enzymes are recommended for Butyl butyryllactate synthesis?

A2: Lipases (E.C. 3.1.1.3) are the most suitable enzymes for this esterification. Immobilized lipases are highly recommended as they offer improved stability, easier separation from the reaction mixture, and reusability. A particularly effective and commonly used lipase for similar ester syntheses is the immobilized lipase B from Candida antarctica (e.g., Novozym 435).[1][2]

Q3: What are the advantages of enzymatic synthesis over chemical synthesis for Butyl butyryllactate?

A3: Enzymatic synthesis provides several key benefits over traditional chemical methods, which often rely on harsh conditions like high temperatures and strong acid catalysts.[1] The advantages of the enzymatic route include:

• Milder Reaction Conditions: Lower temperatures and neutral pH levels reduce energy consumption and the risk of side reactions.[1]

• High Specificity: Enzymes exhibit high chemo-, regio-, and stereospecificity, which leads to a purer final product with fewer byproducts.

• "Green" Chemistry: The use of biodegradable enzymes and milder conditions makes the process more environmentally friendly.

• "Natural" Product Labeling: For applications in the food and fragrance industries, products synthesized enzymatically can often be labeled as "natural."[3]

Q4: Why is water content a critical parameter in this synthesis?

A4: Water content, or water activity (a_w), is a crucial factor in lipase-catalyzed esterification. While a minimal amount of water is necessary to maintain the enzyme's active conformation, excess water can shift the reaction equilibrium towards hydrolysis, the reverse reaction of esterification, which will decrease the yield of Butyl butyryllactate.[1][3] Conversely, a completely anhydrous environment can inactivate the enzyme. Therefore, controlling the water content, often by using molecular sieves, is essential for optimal yield.[1]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Product Yield	Inactive Enzyme: The lipase may have lost its activity due to improper storage, handling, or harsh reaction conditions.	Verification: Test the enzyme's activity with a standard assay, such as p-nitrophenyl butyrate (p-NPB) hydrolysis.[1] Action: Use a fresh batch of enzyme and ensure it is stored at the recommended temperature (typically 4°C or below).[1]
Enzyme Inhibition by Lactic Acid: Lactic acid's acidity and polarity can denature and inactivate the lipase, especially in solvent-free systems.[2][4]	Action 1: Consider a two-step synthesis. First, synthesize butyl lactate, then purify it before the second esterification step with the butyryl donor. Action 2: Use a transesterification approach with a less acidic lactate donor, such as ethyl lactate, instead of lactic acid.[4] Action 3: Employ a biocompatible organic solvent that can help protect the enzyme. Hydrophobic ethers or ketones have been shown to reduce lipase inactivation by lactic acid.[5]
Suboptimal Reaction Conditions: The temperature, pH, or substrate molar ratio may not be ideal for the specific lipase.	Action: Systematically optimize reaction parameters. Typical temperatures for lipases in this type of synthesis are between 40°C and 60°C.[1] The substrate molar ratio may also need to be adjusted; an excess of one substrate can sometimes increase the yield.
Unfavorable Water Content: Too much water will promote hydrolysis, while too little will inactivate the enzyme.[1][3]	Action: Control the water activity (a_w) of the system. This can be done by adding a small, controlled amount of water or by using molecular sieves to remove water produced during the reaction.[1]
Slow Reaction Rate	Insufficient Enzyme Concentration: The amount of lipase may be too low for an efficient reaction rate.	Action: Increase the enzyme concentration. A typical starting range is 5-10% (w/w) of the limiting substrate.[1]
Mass Transfer Limitations: In reactions with immobilized enzymes, the diffusion of substrates to the enzyme's active sites can be a rate-limiting step.	Action: Increase the agitation or stirring speed of the reaction mixture to improve mass transfer. Be aware that excessive agitation can damage some immobilized enzyme carriers.[3]
Substrate or Product Inhibition: High concentrations of substrates (especially butyric acid) or the final product (Butyl butyryllactate) can inhibit the enzyme's activity.[3]	Action: Implement a fed-batch or continuous process where substrates are added gradually. In-situ product removal techniques, such as reactive distillation, can also be employed to continuously remove the product and drive the reaction forward.[3]

Data Presentation

Table 1: Typical Reaction Parameters for Lipase-Catalyzed Ester Synthesis

Note: The following are general ranges based on similar ester syntheses and should be used as a starting point for optimization.

Parameter	Typical Range	Reference
Temperature	40 - 60 °C	[1]
Enzyme Loading	5 - 40% (w/w of limiting substrate)	[1]
Substrate Molar Ratio (Alcohol:Acid)	1:1 to 3:1
Water Content	< 1.5% (v/v) or controlled by molecular sieves	[1]
Agitation Speed	150 - 250 rpm

Experimental Protocols

Protocol 1: Suggested Two-Step Enzymatic Synthesis of Butyl Butyryllactate

This protocol is a general guideline and should be optimized for your specific experimental setup.

Step 1: Synthesis of Butyl Lactate

Materials:

• Immobilized Lipase (e.g., Novozym 435)

• Lactic Acid

• n-Butanol

• Organic Solvent (e.g., tert-butyl methyl ether)

• Molecular Sieves (3Å, activated)

Procedure:

• In a sealed reaction vessel, dissolve lactic acid and n-butanol in the organic solvent. A 1:2 molar ratio of lactic acid to n-butanol is a good starting point.

• Add activated molecular sieves to control the water activity.

• Add the immobilized lipase (e.g., 10% w/w of lactic acid).

• Incubate the reaction mixture at a controlled temperature (e.g., 50°C) with constant agitation (e.g., 200 rpm).

• Monitor the reaction progress by taking samples at regular intervals and analyzing them via Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC).

• Once the reaction reaches equilibrium or the desired conversion, stop the reaction and separate the immobilized enzyme by filtration for potential reuse.

• Purify the butyl lactate from the reaction mixture, for example, by vacuum distillation.

Step 2: Synthesis of Butyl Butyryllactate

Materials:

• Immobilized Lipase (can be the recycled enzyme from Step 1)

• Purified Butyl Lactate

• Butyric Acid or Ethyl Butyrate

• Organic Solvent (e.g., n-hexane)

• Molecular Sieves (3Å, activated)

Procedure:

• In a new sealed reaction vessel, dissolve the purified butyl lactate and the butyryl donor (e.g., butyric acid at a 1:1.5 molar ratio to butyl lactate) in the organic solvent.

• Add activated molecular sieves.

• Add the immobilized lipase.

• Incubate the mixture under the same conditions as Step 1.

• Monitor the formation of Butyl butyryllactate using GC or HPLC.

• After the reaction is complete, separate the enzyme by filtration.

• The final product can be purified from the reaction mixture as needed.

Visualizations

Reaction Pathway

Caption: Proposed two-step enzymatic synthesis of Butyl butyryllactate.

Experimental Workflow

Caption: General experimental workflow for enzymatic ester synthesis.

Troubleshooting Logic

Caption: Decision tree for troubleshooting low yield in the synthesis.

References

• 1. chapmanhall.com [chapmanhall.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Lipase-catalyzed transformations for the synthesis of butyl lactate: a comparison between esterification and transesterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. JP2009142217A - Synthesis method of lactate by enzyme - Google Patents [patents.google.com]

Improving the sensory profile of synthetic Butyl butyryllactate for flavor applications

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers and scientists working to improve the sensory profile of synthetic Butyl Butyryllactate (BBL) for flavor applications.

Section 1: Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis and purification of Butyl Butyryllactate, presented in a question-and-answer format.

Question 1: My synthetic BBL has a harsh, acidic, or sour off-note. What are the potential causes and solutions?

• Potential Causes:

  • Residual Acid Catalyst: Incomplete neutralization of the acid catalyst (e.g., sulfuric acid) used during synthesis.

  • Unreacted Starting Materials: Presence of residual acidic precursors, primarily lactic acid or butyric acid.

• Solutions:

  • Neutralization Wash: Wash the crude product with a mild base solution, such as 5% sodium bicarbonate or potassium carbonate, to neutralize residual acids.[] Follow with a deionized water wash to remove any remaining salts.

  • Fractional Distillation: Carefully perform fractional vacuum distillation.[][2] The higher boiling points of lactic acid and butyric acid compared to any remaining butanol allow for their separation from the main BBL fraction.

Question 2: The BBL sample has a rancid, cheesy, or "baby vomit" off-flavor. How can this be corrected?

• Potential Cause:

  • This is a classic indicator of excess or unreacted butyric acid. Butyric acid has a very low odor threshold and is known for its rancid, cheesy aroma.[3]

• Solutions:

  • Stoichiometric Control: Ensure the molar ratios of reactants are carefully controlled during synthesis to minimize excess butyric acid or butyric anhydride.

  • High-Efficiency Distillation: The most effective removal method is fractional vacuum distillation. Butyric acid (boiling point ~163°C) is more volatile than BBL (boiling point ~233°C), but a well-packed fractionation column is necessary for a clean separation.[]

Question 3: A sharp, solvent-like, or alcoholic note is present in the final product. What is the source of this issue?

• Potential Cause:

  • The presence of residual butanol from the initial esterification step.

• Solution:

  • Efficient Distillation: Butanol has a significantly lower boiling point (~118°C) than BBL. During fractional distillation, this will come off in the initial or "heads" fraction. Ensure the distillation is run slowly with careful temperature monitoring to completely remove this volatile impurity before collecting the main product fraction.

Question 4: The final BBL product is pale yellow instead of colorless. What causes this discoloration and how can it be prevented?

• Potential Causes:

  • Thermal Degradation: Applying excessive heat during the distillation process can cause decomposition and the formation of color bodies.

  • Oxidation: Improper storage can lead to oxidation, causing discoloration over time.[]

• Solutions:

  • Vacuum Distillation: Perform distillation under reduced pressure to lower the boiling point of BBL, thus reducing the thermal stress on the molecule.[2]

  • Inert Atmosphere Storage: Store the purified product under an inert gas like nitrogen or argon to prevent oxidation.[] Keep it in a cool, dark, and well-ventilated area in a tightly sealed container.[]

Section 2: Frequently Asked Questions (FAQs)

What is the ideal sensory profile of high-purity Butyl Butyryllactate? High-purity Butyl Butyryllactate should be a colorless to pale yellow liquid.[][4][5] Its flavor and aroma profile is described as creamy, buttery, and milky, with fruity and mild cheesy undertones.[][6][7] It is often used to impart creamy and buttery notes to dairy flavors like buttermilk, cream cheese, and butter.[6]

What are the most common chemical impurities in synthetic BBL? The most common impurities are typically the unreacted starting materials and the catalyst. These include:

• Butanol

• Lactic Acid

• Butyric Acid or Butyric Anhydride

• Residual acid catalyst (e.g., sulfuric acid)

What analytical techniques are recommended for quality control? A combination of analytical and sensory techniques is recommended:

• Gas Chromatography (GC-FID/GC-MS): To determine the purity (assay %) and identify and quantify volatile impurities.[][6]

• Acid Value Titration: To quantify residual acidic impurities. A maximum acid value of 1.0 is often specified.[8]

• Refractive Index and Specific Gravity: Physical tests to confirm identity and purity against specifications.[5][9]

• Organoleptic (Sensory) Analysis: Evaluation by a trained flavorist or sensory panel to ensure the desired flavor profile and absence of off-notes.[7][9]

How should Butyl Butyryllactate be stored to maintain its sensory profile? Store in a tightly sealed container under an inert gas (e.g., nitrogen) in a cool, dry, and well-ventilated area, away from direct sunlight and heat.[] The recommended shelf life under these conditions can be up to 48 months.[]

Section 3: Data Presentation

Table 1: Common Impurities and Their Sensory Impact

Impurity	Chemical Formula	Boiling Point (°C)	Typical Sensory Descriptor
Butanol	C₄H₁₀O	117.7	Alcoholic, Sharp, Solvent-like
Butyric Acid	C₄H₈O₂	163.5	Rancid, Cheesy, Sour, Vomit-like[3]
Lactic Acid	C₃H₆O₃	227.6	Mildly Acidic, Sour
Butyl Butyryllactate	C₁₁H₂₀O₄	~233	Creamy, Buttery, Fruity, Mildly Cheesy [][6][7]

Table 2: Example Purification Data (Fractional Vacuum Distillation)

Parameter	Crude Product	Purified Product	Specification
Purity (GC Assay, %)	85.2%	99.6%	> 98.0%[]
Butanol (%)	5.8%	< 0.1%	Not Detected
Butyric Acid (%)	4.5%	< 0.05%	Not Detected
Lactic Acid (%)	3.1%	< 0.1%	Not Detected
Acid Value (mg KOH/g)	8.5	0.4	< 1.0[8]
Appearance	Pale Yellow	Colorless	Colorless to Pale Yellow[]
Sensory Profile	Harsh, rancid, acidic	Clean, creamy, buttery	Conforms to standard

Section 4: Experimental Protocols

Protocol 1: Neutralization and Washing of Crude BBL

• Setup: Transfer the crude BBL from the synthesis reaction into a separatory funnel.

• Neutralization: Add an equal volume of a 5% (w/v) sodium bicarbonate solution. Stopper the funnel and invert gently, venting frequently to release CO₂ pressure. Shake for 2-3 minutes.

• Separation: Allow the layers to separate. Drain and discard the lower aqueous layer.

• Washing: Add an equal volume of deionized water to the funnel. Shake for 1 minute and allow the layers to separate. Drain and discard the lower aqueous layer. Repeat this water wash step.

• Drying: Drain the washed BBL into a clean, dry flask containing an anhydrous drying agent (e.g., magnesium sulfate or sodium sulfate). Swirl and let it stand for 20-30 minutes.

• Filtration: Filter the BBL to remove the drying agent. The product is now ready for distillation.

Protocol 2: Purification by Fractional Vacuum Distillation

• Setup: Assemble a fractional distillation apparatus equipped for vacuum operation. This includes a round-bottom flask, a packed fractionating column (e.g., Vigreux or packed with Raschig rings), a distillation head with a thermometer, a condenser, and a receiving flask. Connect the apparatus to a vacuum pump with a pressure gauge.

• Charging the Flask: Charge the dried, crude BBL into the round-bottom flask along with a few boiling chips or a magnetic stir bar.

• Evacuation: Begin to slowly reduce the pressure in the system to the target vacuum (e.g., 2-10 mmHg).

• Heating: Gently heat the flask using a heating mantle.

• Fraction Collection:

  • Heads Fraction: Collect the initial, low-boiling fraction, which will primarily contain residual butanol. The temperature at the distillation head will be low and then rise.

  • Main Fraction: Once the head temperature stabilizes at the boiling point of BBL at the given pressure, switch to a clean receiving flask. Collect the main product fraction. The product should be clear and colorless.

  • Tails Fraction: As the distillation nears completion, the temperature may rise again or fluctuate. Stop the distillation before the flask goes to dryness to prevent the formation of high-boiling, potentially colored, impurities.

• Cooling: Turn off the heat and allow the system to cool completely before slowly reintroducing air to the apparatus.

Section 5: Diagrams and Workflows

Caption: General workflow for the purification of synthetic Butyl Butyryllactate.

Caption: Troubleshooting decision tree for common off-notes in Butyl Butyryllactate.

References

• 2. CN101914021A - Two-step process produces the method for high content and high optical purity butyl lactate - Google Patents [patents.google.com]
• 3. Off Flavor Management Series | Brewers Association [brewersassociation.org]
• 4. Butyl Butyryllactate | C11H20O4 | CID 24114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Food safety and quality: details [fao.org]
• 6. perfumerflavorist.com [perfumerflavorist.com]
• 7. butyl butyryl lactate, 7492-70-8 [thegoodscentscompany.com]
• 8. Butyl butyryllactate [handomchemicals.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Methods for removing residual catalysts from Butyl butyryllactate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the removal of residual catalysts from Butyl butyryllactate.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalysts used in the synthesis of Butyl butyryllactate, and what are the primary methods for their removal?

A1: The synthesis of Butyl butyryllactate, an esterification reaction, typically employs several classes of catalysts. The choice of removal method is dictated by the nature of the catalyst used.

• Homogeneous Acid Catalysts: Concentrated sulfuric acid (H₂SO₄) is a frequently used catalyst. The primary removal method is neutralization with a base, followed by washing and separation.[1][2][3]

• Heterogeneous Solid Acid Catalysts: Ion-exchange resins and zeolites can be used. These are generally removed by simple filtration.[4]

• Enzymatic Catalysts: Lipases are used for biocatalytic esterification. Immobilized lipases are preferred as they can be removed by filtration, although leaching of the enzyme can be a concern.[5][6]

• Organometallic Catalysts: Tin or zinc-based catalysts are sometimes used for lactate ester synthesis. Removal often involves adsorption onto materials like silica gel followed by filtration.[7]

• Ionic Liquids (ILs): These are considered "green" catalysts. Removal can be achieved through extraction, distillation, or adsorption, depending on the properties of the IL.[8]

Q2: After neutralizing the sulfuric acid catalyst, I'm observing a stable emulsion during the water wash. How can I break this emulsion?

A2: Emulsion formation is a common issue when washing organic esters.[8][9] It is often caused by the presence of unreacted starting materials or soaps formed during neutralization which act as surfactants.[3][10] Here are several techniques to break the emulsion:

• Addition of Brine: Introduce a saturated sodium chloride (NaCl) solution. This increases the ionic strength of the aqueous phase, which helps to break the emulsion.[8][9]

• Gentle Swirling: Instead of vigorous shaking, gently invert the separatory funnel to minimize the formation of a stable emulsion.[9]

• Filtration through Celite: Filtering the entire mixture through a pad of Celite can help to break up the emulsion.[8]

• Centrifugation: If the volume is manageable, centrifuging the mixture can accelerate phase separation.[9]

• Solvent Addition: Adding a small amount of a different organic solvent can alter the solubility characteristics and help break the emulsion.[9]

Q3: What are the advantages and disadvantages of "wet washing" versus "dry washing" for catalyst removal?

A3: Both wet and dry washing methods are effective for purifying esters like Butyl butyryllactate, and the choice depends on the specific catalyst and experimental constraints.

Method	Advantages	Disadvantages
Wet Washing (Neutralization & Water/Brine Wash)	Highly effective for removing acidic catalysts and water-soluble impurities.[11] Cost-effective.	Can lead to emulsion formation.[8] Generates aqueous waste. May cause some product loss through hydrolysis.[12]
Dry Washing (Adsorption on Silica Gel, Activated Carbon, etc.)	Avoids the use of water, preventing emulsion formation and product hydrolysis.[11] Can be highly selective for certain catalysts.[7]	Adsorbents can be costly. Requires an additional filtration step. May require optimization of adsorbent type and amount.

Q4: How can I confirm that the residual catalyst has been successfully removed to an acceptable level?

A4: Quantifying residual catalyst is crucial for product purity. The appropriate analytical technique depends on the catalyst used.

• Residual Acid (e.g., Sulfate from H₂SO₄):

  • Titration: A simple acid-base titration of a washed sample can determine the total residual acidity.[6][10][13][14][15]

  • Turbidimetric Analysis: For sulfate ions specifically, a turbidimetric method involving precipitation with barium chloride can be used.[16][17][18][19][20]

• Residual Metals (e.g., Tin, Zinc):

  • Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Mass Spectrometry (ICP-MS): These are highly sensitive techniques for quantifying trace metal residues.[11][21][22][23][24] The organic sample is typically digested in acid before analysis.[25]

• Residual Enzyme (from Lipase):

  • Leaching Assays: The activity of the enzyme in the purified product can be measured to determine the extent of leaching. This often involves a colorimetric assay using a substrate that produces a colored product upon enzymatic reaction.

Q5: What is the most effective method for drying Butyl butyryllactate after the washing steps?

A5: After washing, the organic layer will be saturated with water which needs to be removed.

• Drying Agents: The most common method is to treat the organic layer with an anhydrous inorganic salt such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). The drying agent is then removed by filtration.[1][5]

• Azeotropic Distillation: For larger scales, azeotropic distillation with a solvent like toluene using a Dean-Stark apparatus can be very effective for water removal.[8]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Persistent Emulsion During Washing	Vigorous shaking of the separatory funnel. High concentration of unreacted carboxylic acid or soaps.	Gently invert the funnel instead of shaking. Add brine (saturated NaCl solution) to increase the aqueous phase density.[8][9] Filter the mixture through a pad of Celite®.[8]
Low Product Yield After Purification	Incomplete reaction equilibrium. Product loss during washing/extraction steps. Product decomposition during distillation.	Drive the esterification reaction to completion by removing water (e.g., Dean-Stark trap).[26] Minimize the number of washing steps. Ensure the distillation temperature is not excessively high.[27]
Product is Cloudy After Drying	Insufficient amount of drying agent used. Drying agent is no longer effective.	Add more anhydrous drying agent until some particles remain free-flowing.[5] Use fresh drying agent.
Residual Acidity Detected in Final Product	Incomplete neutralization. Insufficient washing.	Ensure an excess of neutralizing agent is used (monitor with pH paper). Increase the number of water/brine washes.[1][28]
Discoloration of Product After Distillation	Thermal decomposition of the ester or impurities.	Perform distillation under reduced pressure to lower the boiling point.[29][30] Ensure all acidic residues are removed before distillation.

Experimental Protocols

Protocol 1: Removal of Sulfuric Acid Catalyst by Neutralization and Washing

This protocol describes the removal of a homogeneous acid catalyst, such as sulfuric acid, from a reaction mixture containing Butyl butyryllactate.

• Cooling: After the esterification reaction is complete, allow the reaction mixture to cool to room temperature.

• Transfer: Transfer the reaction mixture to a separatory funnel.

• Neutralization: Slowly add a saturated solution of sodium bicarbonate (NaHCO₃) in small portions. Swirl the funnel gently after each addition. Vent the funnel frequently to release the pressure from the evolved carbon dioxide gas. Continue adding the bicarbonate solution until the effervescence ceases, and the aqueous layer is basic (test with pH paper).[28]

• Phase Separation: Allow the layers to separate. Drain and discard the lower aqueous layer.

• Washing:

  • Add deionized water to the organic layer in the separatory funnel. Gently invert the funnel several times. Allow the layers to separate and discard the aqueous layer.

  • Repeat the water wash.

  • Perform a final wash with brine (saturated NaCl solution) to help remove dissolved water from the organic layer.[8]

• Drying: Transfer the organic layer to an Erlenmeyer flask. Add anhydrous magnesium sulfate (MgSO₄) until some of the drying agent no longer clumps together. Swirl the flask for 5-10 minutes.[5]

• Filtration: Filter the mixture through a fluted filter paper or a cotton plug into a clean, dry round-bottom flask to remove the drying agent.

• Solvent Removal (if applicable): If a reaction solvent was used, remove it using a rotary evaporator.

• Purification: The crude Butyl butyryllactate can be further purified by vacuum distillation.[27][29]

Protocol 2: Removal of Catalyst by Adsorption ("Dry Washing")

This protocol is suitable for removing various catalysts, including some metal-based catalysts and residual organic acids.

• Adsorbent Selection: Choose an appropriate adsorbent. Silica gel is effective for polar impurities and some metal catalysts, while activated carbon can be used for nonpolar impurities.[7][31][32]

• Slurry Formation: After the reaction, dilute the crude Butyl butyryllactate with a non-polar solvent (e.g., hexane) to reduce viscosity. Add the selected adsorbent (e.g., 5-10% w/w of the crude product) to create a slurry.

• Stirring: Stir the slurry at room temperature for 1-2 hours. Gentle heating (e.g., 40-50 °C) can sometimes improve efficiency, but should be tested to avoid product degradation.[7]

• Filtration: Filter the slurry through a pad of Celite® or a sintered glass funnel to remove the adsorbent.

• Solvent Removal: Remove the solvent using a rotary evaporator to yield the purified Butyl butyryllactate.

• Purity Check: Analyze the product for residual catalyst and purity using appropriate analytical methods (e.g., ICP-OES for metals, GC-MS for organic purity).[33][34][35]

Diagrams

Caption: Workflow for Sulfuric Acid Catalyst Removal.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. scienceready.com.au [scienceready.com.au]
• 3. Neutralizing Sulfuric Acid: Effective Methods You Should Know [northindustrial.net]
• 4. directpcw.com [directpcw.com]
• 5. csub.edu [csub.edu]
• 6. Validation of titration methods | Metrohm [metrohm.com]
• 7. EP0772666A4 - Process for the removal of dissolved metallic catalyst from ester products - Google Patents [patents.google.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. mt.com [mt.com]
• 11. store.astm.org [store.astm.org]
• 12. vigon.com [vigon.com]
• 13. usp.org [usp.org]
• 14. Advanced Acid And Ester Titration Basics – Boston Apothecary [bostonapothecary.com]
• 15. mt.com [mt.com]
• 16. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 17. Determination of sulfate in natural and residual waters by turbidimetric flow-injection analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. epa.gov [epa.gov]
• 19. documents.thermofisher.com [documents.thermofisher.com]
• 20. researchgate.net [researchgate.net]
• 21. ICP-OES: A Versatile and Sensitive Method to Analyze Trace Metals | Lab Manager [labmanager.com]
• 22. agilent.com [agilent.com]
• 23. youngin.com [youngin.com]
• 24. s27415.pcdn.co [s27415.pcdn.co]
• 25. US2671797A - Neutralization of sulfonic acids and sulfuric acid esters - Google Patents [patents.google.com]
• 26. quora.com [quora.com]
• 27. Fisher Esterification: Synthesis and Purification of Esters - HSC Chemistry [hscprep.com.au]
• 28. Esters and Esterification Chemistry Tutorial [ausetute.com.au]
• 29. youtube.com [youtube.com]
• 30. youtube.com [youtube.com]
• 31. Organic Syntheses Procedure [orgsyn.org]
• 32. silicycle.com [silicycle.com]
• 33. birchbiotech.com [birchbiotech.com]
• 34. d-nb.info [d-nb.info]
• 35. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Butyl Butyryllactate Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two primary analytical techniques for the quantification of Butyl butyryllactate: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV). The selection of an appropriate analytical method is critical for ensuring the accuracy, precision, and reliability of results in research, development, and quality control. This document outlines the validation parameters for each method, offers detailed experimental protocols, and presents a general workflow for analytical method validation in accordance with international guidelines.

Performance Comparison of Analytical Methods

The choice between GC-MS and HPLC-UV for Butyl butyryllactate quantification will depend on the specific requirements of the analysis, such as the required sensitivity, selectivity, and the nature of the sample matrix. The following table summarizes the expected performance characteristics of each method based on established validation principles.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Linearity (R²)	> 0.995	> 0.995
Accuracy (% Recovery)	90-110%	95-105%
Precision (% RSD)	< 15%	< 10%
Limit of Detection (LOD)	Low (ng/mL to pg/mL)	Moderate (µg/mL to ng/mL)
Limit of Quantitation (LOQ)	Low (ng/mL)	Moderate (µg/mL)
Specificity	High (based on mass fragmentation)	Moderate (based on retention time and UV spectrum)
Robustness	Good	Excellent

General Workflow for Analytical Method Validation

The validation of an analytical procedure is essential to demonstrate its suitability for the intended purpose[1]. The process follows a structured approach to evaluate various performance characteristics.

Caption: General workflow for analytical method validation.

Experimental Protocols

The following are detailed hypothetical protocols for the quantification of Butyl butyryllactate using GC-MS and HPLC-UV. These protocols are based on common practices for similar analytes and should be optimized and validated for specific applications.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This method is suitable for the sensitive and specific quantification of Butyl butyryllactate, particularly in complex matrices.

a. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of the sample, add 1 mL of a suitable organic solvent such as dichloromethane or ethyl acetate.

• Add an appropriate internal standard (e.g., a deuterated analog of Butyl butyryllactate).

• Vortex the mixture for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the layers.

• Carefully transfer the organic layer to a clean vial.

• Evaporate the solvent under a gentle stream of nitrogen.

• Reconstitute the residue in a known volume of the organic solvent for GC-MS analysis.

b. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent 5% phenyl methyl siloxane column.

• Injector Temperature: 250 °C

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL (splitless mode).

• MS Ion Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for quantification. Monitor characteristic ions for Butyl butyryllactate and the internal standard.

c. Method Validation Parameters

• Specificity: Assessed by comparing the chromatograms of blank samples with spiked samples to ensure no interfering peaks at the retention time of the analyte and internal standard. Mass spectra will confirm the identity.

• Linearity: A calibration curve is prepared by analyzing a series of standards at different concentrations (e.g., 1, 5, 10, 50, 100, 200 ng/mL). The linearity is evaluated by the correlation coefficient (R²) of the calibration curve, which should be ≥ 0.995.

• Accuracy: Determined by the recovery of spiked known amounts of Butyl butyryllactate into a blank matrix. The mean recovery should be within 90-110%.

• Precision: Assessed at three different concentration levels (low, medium, and high) on the same day (repeatability) and on different days (intermediate precision). The relative standard deviation (%RSD) should be ≤ 15%.

• LOD and LOQ: Determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ, or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Evaluated by making small, deliberate variations in method parameters such as injector temperature, oven temperature ramp rate, and carrier gas flow rate.

High-Performance Liquid Chromatography (HPLC-UV) Method

This method offers a robust and reliable approach for the quantification of Butyl butyryllactate, particularly for routine analysis of less complex samples.

a. Sample Preparation

• Dilute the sample with the mobile phase to a concentration within the linear range of the method.

• Filter the diluted sample through a 0.45 µm syringe filter before injection.

• An internal standard can be used if necessary to improve precision.

b. HPLC Instrumentation and Conditions

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A mixture of acetonitrile and water (e.g., 70:30 v/v). The exact ratio should be optimized for best separation.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 20 µL.

• Detection Wavelength: Determined by recording the UV spectrum of Butyl butyryllactate. A wavelength around 210 nm is likely to be suitable.

c. Method Validation Parameters

• Specificity: Assessed by analyzing blank and spiked samples to ensure no co-eluting peaks interfere with the analyte peak. Peak purity can be assessed using a photodiode array (PDA) detector.

• Linearity: A calibration curve is constructed using a series of standards over a suitable concentration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL). The correlation coefficient (R²) should be ≥ 0.995.

• Accuracy: Determined by spiking a blank matrix with known concentrations of Butyl butyryllactate and calculating the percent recovery. The mean recovery should be within 95-105%.

• Precision: Evaluated at three concentration levels (low, medium, and high) for repeatability and intermediate precision. The %RSD should be ≤ 10%.

• LOD and LOQ: Determined from the signal-to-noise ratio (S/N of 3:1 for LOD and 10:1 for LOQ) or based on the standard deviation of the y-intercepts of regression lines and the slope of the calibration curve.

• Robustness: Assessed by introducing small variations in mobile phase composition, flow rate, and column temperature.

Conclusion

Both GC-MS and HPLC-UV are suitable techniques for the quantification of Butyl butyryllactate. GC-MS offers higher sensitivity and specificity, making it ideal for trace analysis in complex matrices. HPLC-UV provides a robust and straightforward method for routine analysis of less complex samples. The choice of method should be guided by the specific analytical needs, sample characteristics, and available instrumentation. Regardless of the chosen technique, a thorough method validation according to ICH guidelines is crucial to ensure the reliability and accuracy of the generated data[2][3][4][5].

References

• 1. database.ich.org [database.ich.org]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. m.youtube.com [m.youtube.com]
• 5. qbdgroup.com [qbdgroup.com]

A Comparative Guide to Butyl Butyryllactate and Traditional Phthalates as Solvents and Plasticizers

For Researchers, Scientists, and Drug Development Professionals

The quest for safer, more sustainable, and high-performance solvents and plasticizers is a continuous endeavor in chemical and pharmaceutical sciences. This guide provides an objective comparison of butyl butyryllactate, a bio-based alternative, with traditional phthalate esters. The information presented is supported by available data and standardized experimental protocols to assist in the evaluation and selection of appropriate compounds for various applications.

Executive Summary

Butyl butyryllactate is emerging as a viable, green alternative to traditional phthalates, demonstrating strong solvency and promising plasticizing properties with a favorable toxicological profile. While direct quantitative comparisons are still emerging in the literature, data from related lactate esters suggest comparable, and in some aspects superior, performance to phthalates like Diethyl Phthalate (DEP), Dibutyl Phthalate (DBP), and Dioctyl Phthalate (DEHP). This guide synthesizes the available data on their solvent power, plasticizing efficiency, and migration resistance, and provides an overview of the standardized methods for their evaluation.

Physical and Chemical Properties

A fundamental comparison begins with the intrinsic physical and chemical properties of these compounds. Butyl butyryllactate, being derived from renewable resources, presents a different profile from the petroleum-derived phthalates.[1][2]

Property	Butyl Butyryllactate	Diethyl Phthalate (DEP)	Dibutyl Phthalate (DBP)	Dioctyl Phthalate (DEHP)
CAS Number	7492-70-8[3]	84-66-2	84-74-2	117-81-7
Molecular Formula	C₁₁H₂₀O₄	C₁₂H₁₄O₄[4]	C₁₆H₂₂O₄	C₂₄H₃₈O₄[5]
Molecular Weight ( g/mol )	216.27	222.24[4]	278.35	390.56[5]
Appearance	Colorless to pale yellow liquid[]	Colorless, oily liquid[4]	Colorless to yellow, oily liquid	Colorless, viscous liquid[5]
Boiling Point (°C)	~254-256[7]	298-299[4]	340	384[8]
Density (g/mL at 25°C)	~0.972[]	~1.12[4]	~1.045	~0.985[9]
Flash Point (°C)	>100[3]	>110[4]	191[10]	201[8]
Water Solubility	Insoluble[]	1 g/L (20°C)[4]	Low	Almost insoluble[5]

Performance Comparison as a Solvent

Solvent	Kauri-Butanol (KB) Value	Comments
Ethyl Lactate (proxy for Butyl Butyryllactate)	>1000[12]	Indicates exceptionally strong solvency power.
Toluene	105[11]	A common aromatic hydrocarbon solvent with strong solvency.
Perchloroethylene	90[11]	A chlorinated solvent with good solvency for many organic materials.
Aliphatic Hydrocarbons	~30s[11]	Weaker solvents compared to aromatic or chlorinated hydrocarbons.

Note: The KB value for ethyl lactate is used as a proxy to indicate the high solvency potential of lactate esters. The actual value for butyl butyryllactate may differ.

Performance Comparison as a Plasticizer

As plasticizers, these compounds are added to polymers like polyvinyl chloride (PVC) to increase their flexibility and durability. Performance is evaluated by measuring the mechanical properties of the plasticized polymer and the resistance of the plasticizer to migrate out of the polymer matrix. Studies on bio-based plasticizers, including lactate derivatives, have shown promising results in comparison to traditional phthalates.[14][15][16][17][18]

Performance Metric	Lactate Ester-Based Plasticizers (Representative Data)	Phthalate Plasticizers (e.g., DOP, ATBC)
Tensile Strength	Can be comparable to or higher than phthalate-plasticized PVC, indicating good compatibility and reinforcement.[19]	Generally provide good tensile strength.
Elongation at Break	Can achieve high elongation, in some cases exceeding that of phthalate-plasticized PVC, indicating excellent flexibility.[15][16]	Known to impart high elongation and flexibility to PVC.
Migration Resistance	Studies on lactate-based plasticizers show significantly lower migration in various solvents and food simulants compared to some traditional plasticizers.[15][16]	Prone to migration, especially in contact with fatty or oily substances, which is a major health and environmental concern.[20]
Thermal Stability	The thermal stability of PVC plasticized with lactate esters can be comparable to that of PVC with traditional plasticizers.[16]	Generally provide good thermal stability to PVC.

Note: The data for lactate ester-based plasticizers are based on studies of various derivatives of lactic acid and may not be fully representative of butyl butyryllactate itself. However, they indicate the high potential of this class of compounds as effective and low-migration plasticizers.

Experimental Protocols

To ensure accurate and reproducible comparisons between solvents and plasticizers, standardized experimental protocols are essential.

Determination of Kauri-Butanol Value (ASTM D1133)

This test method is a standardized measure of the relative solvent power of hydrocarbon solvents.[11]

• Preparation of Kauri-Butanol Solution: A standard solution is prepared by dissolving a specified amount of kauri resin in n-butanol.

• Titration: A known volume of the kauri-butanol solution is titrated with the solvent being tested.

• Endpoint Determination: The solvent is added until the solution becomes turbid to a point where it obscures a standard print format placed underneath the flask.

• Calculation: The volume of solvent required to reach the endpoint is the Kauri-Butanol value.

Evaluation of Plasticizer Performance (Based on ASTM D1045 and Mechanical Testing)

The performance of a plasticizer is assessed by incorporating it into a polymer and measuring the resulting physical properties.[21][22][23][24][25]

• Compounding: The plasticizer is blended with the polymer resin (e.g., PVC) and other necessary additives using a two-roll mill or an internal mixer.

• Specimen Preparation: The compounded material is then compression molded into sheets of a specified thickness.

• Mechanical Testing: Standard test specimens are cut from the sheets and subjected to:

  • Tensile Testing (ASTM D882): Measures tensile strength, elongation at break, and modulus of elasticity.

  • Hardness Testing (ASTM D2240): Measures the Shore A durometer hardness, which indicates the flexibility of the material.

• Data Analysis: The results are compared to a control sample plasticized with a standard material (e.g., DOP).

Migration Resistance Testing (Based on ISO 177)

This method determines the tendency of a plasticizer to migrate from a plastic material into another material upon contact.[26][27][28][29]

• Test Assembly: A test specimen of the plasticized polymer is placed between two discs of a standard absorbent material (e.g., activated carbon or a specified polymer).

• Conditioning: The assembly is subjected to a specified temperature and pressure for a defined period.

• Measurement: The loss in mass of the test specimen and the gain in mass of the absorbent discs are measured.

• Calculation: The amount of migrated plasticizer is calculated from the change in mass.

Visualizing Workflows and Pathways

Experimental Workflow for Solvent/Plasticizer Evaluation

The following diagram illustrates a typical workflow for the comprehensive evaluation of a novel solvent or plasticizer in comparison to a traditional one.

Caption: A logical workflow for the evaluation of a novel solvent or plasticizer.

Simplified Signaling Pathway for Endocrine Disruption by Phthalates

Certain phthalates are known endocrine disruptors that can interfere with the body's hormonal systems. The diagram below illustrates a simplified pathway of how some phthalates can exert an anti-androgenic effect.

Caption: Mechanism of anti-androgenic action of some phthalates.

Conclusion

Butyl butyryllactate presents a compelling case as a high-performance, bio-based alternative to traditional phthalates. Its inherent properties of high solvency, low toxicity, and low volatility, combined with the potential for excellent plasticizing efficiency and migration resistance, make it a strong candidate for a wide range of applications, including in sensitive products where human and environmental safety are paramount. While more direct comparative studies are needed to fully quantify its performance against a broad spectrum of phthalates, the existing data on lactate esters strongly supports its potential. Researchers and developers are encouraged to consider butyl butyryllactate and other bio-based esters in their formulations and to conduct further studies to expand the body of knowledge on these promising green chemicals.

References

• 1. Butyl O-butyryl Lactate – Aroma Chemical For Fruity & Floral Fragrance Applications [chemicalbull.com]
• 2. Plasticizers | Indus Valley Chemcial Company [indusvalleychemical.com]
• 3. biofuranchem.com [biofuranchem.com]
• 4. scribd.com [scribd.com]
• 5. Butyl Lactate | 34451-19-9 | Manufacturer and seller | Musashino Chemical Laboratory, Ltd. [musashino.com]
• 7. chemimpex.com [chemimpex.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. biviture.com [biviture.com]
• 10. Ethyl lactate - Wikipedia [en.wikipedia.org]
• 11. Kauri-butanol value - Wikipedia [en.wikipedia.org]
• 12. ou.edu [ou.edu]
• 13. parchem.com [parchem.com]
• 14. Comparative analysis of bio-based plasticizers: biocompatibility, plasticizing mechanisms, and molecular dynamics insights - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 15. Synthesis and properties of a bio-based PVC plasticizer derived from lactic acid - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. Synthesis of novel plasticizer ester end-capped oligomeric lactic acid and its plasticizing performance in poly(vinyl chloride) - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. kinampark.com [kinampark.com]
• 20. Comparison of In Vitro Endocrine Activity of Phthalates and Alternative Plasticizers - PMC [pmc.ncbi.nlm.nih.gov]
• 21. store.astm.org [store.astm.org]
• 22. standards.iteh.ai [standards.iteh.ai]
• 23. store.astm.org [store.astm.org]
• 24. standards.globalspec.com [standards.globalspec.com]
• 25. standards.iteh.ai [standards.iteh.ai]
• 26. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 27. EVS-EN ISO 177:2017 - EVS standard evs.ee | en [evs.ee]
• 28. ISO 177:2016 [dps.gov.al]
• 29. ISO 177:2016 - UNI Ente Italiano di Normazione [store.uni.com]

Comparative study of different lipases for Butyl butyryllactate synthesis

For researchers and professionals in the pharmaceutical and fine chemical industries, the enzymatic synthesis of chiral esters like butyl butyryllactate offers a green and highly selective alternative to traditional chemical methods. The choice of lipase is a critical factor influencing reaction efficiency, yield, and overall process viability. This guide provides a comparative analysis of different lipases for the synthesis of butyl butyryllactate, with supporting experimental data derived from the synthesis of the structurally similar ester, butyl butyrate. The principles and relative performance of these lipases are considered transferable to the synthesis of butyl butyryllactate.

Performance of Various Lipases in Ester Synthesis

The selection of an appropriate lipase is paramount for optimizing the synthesis of butyl butyryllactate. Key performance indicators include conversion yield, reaction time, and operational stability under specific process conditions. Below is a summary of the performance of several commonly used lipases in the synthesis of butyl butyrate, which serves as a valuable proxy for their potential efficacy in producing butyl butyryllactate.

Lipase Source	Immobilization Support	Conversion Yield (%)	Temperature (°C)	Reaction Time (h)	Substrate Molar Ratio (Alcohol:Acid)	Key Findings
Candida antarctica Lipase A (CALA)	Magnetic Nanoparticles	99.2 ± 0.3	45	6	1:1	High conversion achieved. Retained ~80% activity after 10 cycles.[1]
Candida antarctica Lipase B (CALB)	Magnetic Nanoparticles	97.5 ± 0.8	45	6	1:1	High conversion. Retained ~80% activity after 10 cycles.[1]
Candida antarctica Lipase B (Novozym 435)	Macroporous Acrylic Resin	~90	Not Specified	2	Not Specified	High initial activity but fully inactivated after two batches.[2]
Candida antarctica Lipase B (MCI-CALB)	Styrene-divinylbenzene Beads	~90	Not Specified	2	Not Specified	Reusable for six consecutive cycles, retaining ~70% of its initial activity.[2]
Thermomyces lanuginosus Lipase (Lipozyme TL-IM)	Not Specified	>90	48	2	3:1	n-Hexane was found to be the most appropriate solvent.[3]
Thermomyces lanuginosus Lipase (Immobead 150)	Immobead 150	83 (after 8 cycles)	40	Not Specified	Not Specified	Maintained 83% of its initial conversion capacity after 8 reuse cycles in a batch reactor.[4]
Rhizomucor miehei Lipase (Lipozyme IM 20)	Immobilized	38.75	40	48	0.2 M Substrate Conc.	Lower conversion compared to other lipases under the tested conditions.[5]
Aspergillus oryzae Lipase	Cross-Linked Enzyme Aggregates (CLEAs)	80	37	72	1:0.5	Stable for three repetitive cycles.[6]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following sections outline typical experimental procedures for the key steps in lipase-catalyzed ester synthesis.

Enzyme Immobilization

Immobilization is a key step to enhance lipase stability and reusability. A general protocol for immobilization on a hydrophobic support is as follows:

• Support Preparation: Wash 1 gram of the macroporous support material (e.g., polymethacrylate beads) with ethanol (3 x 10 mL) to clean the surface, followed by distilled water (3 x 10 mL) to remove the ethanol. Dry the support in an oven at 60°C or under vacuum.[7]

• Enzyme Solution Preparation: Prepare a lipase solution (e.g., 10 mg/mL) in a low ionic strength buffer (e.g., 5 mM sodium phosphate, pH 7.0). Centrifuge the solution to remove any insoluble particles.[7]

• Immobilization: Add the prepared support to 10 mL of the lipase solution. Incubate the mixture at a controlled temperature (e.g., 25°C) with gentle shaking (e.g., 150 rpm) for a specified period (e.g., 2-4 hours).[7]

• Washing and Drying: After incubation, separate the immobilized lipase from the solution by filtration. Wash the biocatalyst with a suitable solvent (e.g., n-hexane) to remove unbound enzyme and other residues. Dry the immobilized enzyme under vacuum before use.[3]

For covalent immobilization on magnetic nanoparticles, the nanoparticles are first functionalized, typically with aminopropyltriethoxysilane, and then activated with glutaraldehyde before introducing the enzyme solution.[1]

Enzymatic Esterification Reaction

The synthesis of butyl butyrate (and by extension, butyl butyryllactate) is typically carried out as follows:

• Reaction Mixture: In a sealed vessel, combine the substrates, butanol and butyric acid (or butyryllactic acid), in the desired molar ratio in a suitable organic solvent (e.g., n-hexane).[3]

• Enzyme Addition: Add the immobilized lipase to the reaction mixture. The enzyme loading is typically a percentage of the total substrate weight.

• Incubation: Place the reaction vessel in a shaker incubator at the desired temperature and agitation speed (e.g., 150-200 rpm).[8]

• Monitoring: Withdraw samples at regular intervals to monitor the progress of the reaction. The concentration of the product and remaining substrates can be determined using gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Termination and Product Recovery: Once the reaction reaches the desired conversion, stop the reaction by filtering out the immobilized enzyme. The product can then be purified from the reaction mixture, for example, by distillation.

Reusability of Immobilized Lipase

To assess the operational stability of the immobilized lipase, the following procedure is generally followed:

• After the first reaction cycle, recover the immobilized enzyme by filtration.

• Wash the biocatalyst thoroughly with a suitable solvent (e.g., n-hexane) to remove any residual substrates and products.[3]

• Dry the immobilized enzyme under vacuum.

• Introduce the recovered biocatalyst into a fresh reaction mixture to start the next cycle.

• Repeat this process for a desired number of cycles, measuring the product yield in each cycle to determine the enzyme's stability over time.

Visualizing the Process

To better understand the experimental workflow and the interplay of various factors, the following diagrams are provided.

Caption: Experimental workflow for lipase-catalyzed synthesis of butyl butyryllactate.

Caption: Key factors influencing the enzymatic synthesis of butyl butyryllactate.

References

• 1. Ethyl Butyrate Synthesis Catalyzed by Lipases A and B from Candida antarctica Immobilized onto Magnetic Nanoparticles. Improvement of Biocatalysts’ Performance under Ultrasonic Irradiation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Immobilization of lipase B from Candida antarctica on porous styrene-divinylbenzene beads improves butyl acetate synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimized butyl butyrate synthesis catalyzed by Thermomyces lanuginosus lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. irjet.net [irjet.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Esterification versus transesterification for Butyl lactate synthesis: a comparative review

A Comparative Review of Esterification and Transesterification for Butyl Lactate Synthesis

The synthesis of butyl lactate, a versatile and environmentally friendly solvent, is achievable through two primary chemical routes: direct esterification and transesterification. This guide provides a comparative analysis of these methods, drawing upon experimental data to highlight the advantages and disadvantages of each approach for researchers, scientists, and professionals in drug development.

Introduction to Butyl Lactate Synthesis

Butyl lactate is a high-boiling point, biodegradable solvent with applications in the paint, ink, and pharmaceutical industries. Its synthesis is most commonly achieved by either the direct esterification of lactic acid with butanol or the transesterification of a lactate ester (such as methyl lactate or ethyl lactate) with butanol. The choice between these two pathways depends on several factors, including catalyst selection, reaction conditions, desired yield, and economic considerations.

Comparative Analysis of Synthesis Routes

The selection of a synthesis route for butyl lactate often involves a trade-off between reaction efficiency, catalyst stability, and feedstock cost. Direct esterification utilizes readily available lactic acid, but the reaction can be equilibrium-limited and the presence of water as a byproduct can pose challenges, especially in enzymatic reactions. Transesterification avoids the production of water, which can be advantageous for catalyst stability and reaction kinetics, but may involve the use of a more expensive starting lactate ester.

Quantitative Data Comparison

The following tables summarize quantitative data from various experimental studies on the synthesis of butyl lactate via esterification and transesterification, employing different types of catalysts.

Table 1: Butyl Lactate Synthesis via Esterification of Lactic Acid

Catalyst	Reactant Ratio (Butanol:Lactic Acid)	Temperature (°C)	Reaction Time (h)	Yield/Conversion (%)	Reference
NaHSO₄	5:1	Not Specified	3	99.8% (Yield)	[1][2]
Cation-exchange resin (Amberlyst-15)	Not Specified	Not Specified	Not Specified	Not Specified	[3][4][5]
Composite Catalyst (KHSO₄ + FeCl₃)	Not Specified	60 - 140	1 - 3	Not Specified	[6]
Tin (IV) Chloride	Not Specified	130	6	87% (Conversion)	[6]
p-Toluenesulfonic acid	Not Specified	110	4	86% (Conversion)	[6]
Non-catalytic	6-22:1	150	Not Specified	Not Specified	[7]

Table 2: Butyl Lactate Synthesis via Transesterification

Catalyst	Reactants	Temperature (°C)	Reaction Time (h)	Yield/Conversion (%)	Reference
Lipase (Novozym 435)	Ethyl lactate + Butanol	~70	Not Specified	Not Specified	[3]
Nafion-H	Not Specified	Not Specified	Not Specified	Not Specified	[3]
Eggshell (CaO)	Rapeseed Oil + Butanol	110	6 - 12	Not Specified	[8]
MgO/γ-Al₂O₃	Soybean Oil + Butanol	Not Specified	6	50% (Yield), 97% (Conversion)	[8]
ZnO/γ-Al₂O₃	Soybean Oil + Butanol	Not Specified	6	45% (Yield), 85% (Conversion)	[8]

Experimental Protocols

Esterification of Lactic Acid with Butanol (NaHSO₄ Catalyst)

This protocol is based on the study by Zheng et al.[1][2] which achieved a high yield of butyl lactate.

• Reactant and Catalyst Preparation : In a reaction flask, combine lactic acid, butanol, cyclohexane (as a water entrainer), and NaHSO₄ catalyst. The optimal molar ratios are a butanol to lactic acid ratio of 5:1 and a cyclohexane to lactic acid ratio of 1:1. The catalyst loading is 1.5% by weight of the reactants.

• Reaction Setup : Equip the flask with a reflux condenser and a Dean-Stark trap to continuously remove the water formed during the reaction.

• Reaction Conditions : Heat the mixture to reflux and maintain the reaction for 3 hours with continuous stirring. The removal of water by azeotropic distillation with cyclohexane drives the reaction equilibrium towards the product side.

• Product Isolation and Purification : After the reaction is complete, cool the mixture. The catalyst can be removed by filtration. The excess butanol and cyclohexane are removed by distillation. The resulting crude butyl lactate can be further purified by vacuum distillation.

Enzymatic Transesterification of Ethyl Lactate with Butanol (Lipase Catalyst)

This protocol is based on the comparative study by Pirozzi and Greco, which highlights the advantages of transesterification in enzymatic synthesis[9][10][11].

• Enzyme and Substrate Preparation : Immobilized lipase (e.g., Novozym 435 from Candida antarctica) is used as the biocatalyst. The substrates are ethyl lactate and butanol. The reaction can be performed in a solvent-free system or in a non-polar organic solvent.

• Reaction Setup : The reaction is carried out in a stirred-tank reactor. The temperature is maintained at approximately 70°C, which is the optimal temperature for the catalytic activity of Novozym 435 in this reaction[3].

• Reaction Conditions : The reaction mixture is incubated with the immobilized lipase under constant stirring. The progress of the reaction can be monitored by gas chromatography.

• Enzyme and Product Recovery : Upon completion of the reaction, the immobilized enzyme can be easily recovered by filtration and can be reused for subsequent batches. The product, butyl lactate, is separated from the unreacted substrates and the byproduct (ethanol) by distillation.

Visualizing the Synthesis Pathways and Workflow

To better understand the chemical transformations and the overall process, the following diagrams illustrate the reaction pathways and a comparative workflow.

Esterification of Lactic Acid with Butanol.

Transesterification of Ethyl Lactate with Butanol.

Comparative Workflow for Butyl Lactate Synthesis.

Discussion

The choice between esterification and transesterification for butyl lactate synthesis is nuanced and depends on the specific requirements of the process.

Esterification is often favored due to the lower cost and ready availability of lactic acid. The use of a water entrainer like cyclohexane can effectively drive the reaction to completion, achieving very high yields (e.g., 99.8% with NaHSO₄ catalyst)[1][2]. However, the water produced as a byproduct can be problematic, particularly in enzymatic reactions where it can lead to reduced lipase stability[9][10][11]. For chemical catalysis, the corrosive nature of some acid catalysts and the need for their subsequent removal and neutralization are important considerations.

Transesterification , on the other hand, avoids the formation of water, which is a significant advantage for enzyme-catalyzed reactions, leading to higher enzyme stability and easier product separation[9][10][11]. The reaction conditions can also be more flexible. However, the starting material, typically a short-chain lactate ester like ethyl or methyl lactate, may be more expensive than lactic acid[9][10][11]. The byproduct of transesterification is an alcohol (e.g., ethanol or methanol), which is generally less problematic for catalyst stability than water.

Conclusion

Both esterification and transesterification are viable and effective methods for the synthesis of butyl lactate.

• Direct esterification is a strong candidate for large-scale industrial production, especially when high yields are desired and efficient water removal can be implemented. The economics of this route are often favorable due to the low cost of lactic acid.

• Transesterification is particularly advantageous for enzymatic synthesis where catalyst stability is paramount. The absence of water as a byproduct simplifies the process and can lead to higher catalyst longevity. This route is preferable when the higher cost of the starting lactate ester is not a prohibitive factor and when milder reaction conditions are desired.

The optimal choice of synthesis route will ultimately depend on a careful evaluation of factors such as catalyst cost and stability, feedstock price, desired product purity, and the scale of production.

References

• 1. icmssm.org [icmssm.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. CN103102269A - Preparation method of high purity butyl lactate - Google Patents [patents.google.com]
• 7. psecommunity.org [psecommunity.org]
• 8. Rapeseed Oil Transesterification Using 1-Butanol and Eggshell as a Catalyst [mdpi.com]
• 9. Lipase-catalyzed transformations for the synthesis of butyl lactate: a comparison between esterification and transesterification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Lipase-catalyzed transformations for the synthesis of butyl lactate: a comparison between esterification and transesterification. | Sigma-Aldrich [sigmaaldrich.com]
• 11. researchgate.net [researchgate.net]

Cross-Validation of GC-MS and HPLC Methods for Butyl Butyryllactate Analysis: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate quantification of compounds like Butyl butyryllactate is paramount. This guide provides an objective comparison of two common analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the analysis of Butyl butyryllactate. We will delve into the experimental protocols, present comparative performance data, and visualize the analytical workflows.

Butyl butyryllactate is a diester with a sweet, buttermilk-like odor, used as a flavoring agent.[1][2] Its analysis is crucial for quality control in the food and fragrance industries. The choice between GC-MS and HPLC for its quantification depends on several factors, including the sample matrix, required sensitivity, and the nature of the impurities to be analyzed.

Methodology Comparison: GC-MS vs. HPLC

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.[3][4] Given that Butyl butyryllactate is a volatile ester, GC-MS is a highly suitable method for its analysis.[5][6] The separation in GC is based on the compound's boiling point and its interaction with the stationary phase of the column.[7] The mass spectrometer provides high selectivity and sensitivity for detection and quantification.[8]

HPLC, on the other hand, is a versatile technique that separates compounds based on their polarity and interaction with the stationary phase in a liquid mobile phase.[7][9] It is well-suited for a wide range of compounds, including those that are non-volatile or thermally labile.[4] For the analysis of esters like Butyl butyryllactate, reversed-phase HPLC is a common approach.[10][11]

Experimental Protocols

Detailed methodologies for the analysis of Butyl butyryllactate using both GC-MS and HPLC are outlined below. These protocols are based on established methods for the analysis of similar lactate esters and volatile esters.

GC-MS Experimental Protocol

This protocol is designed for the quantification of Butyl butyryllactate in a relatively clean matrix.

1. Sample Preparation:

• Accurately weigh 1 g of the sample into a 20 mL headspace vial.

• Add a suitable internal standard (e.g., deuterated Butyl butyryllactate or a structurally similar ester with a distinct retention time).

• Seal the vial with a PTFE/silicone septum.

2. Instrumentation: Headspace Autosampler

• Oven Temperature: 80°C

• Loop Temperature: 90°C

• Transfer Line Temperature: 100°C

• Incubation Time: 15 minutes

3. Instrumentation: GC-MS System

• Column: HP-INNOWax capillary column (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent polar column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 220°C.

  • Hold: 5 minutes at 220°C.

• Injector Temperature: 250°C

• MS Transfer Line Temperature: 230°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-300.

• Quantification Ions: To be determined from the mass spectrum of Butyl butyryllactate (e.g., molecular ion and characteristic fragment ions).

HPLC Experimental Protocol

This protocol is suitable for the analysis of Butyl butyryllactate, particularly in samples where the analyte is less volatile or when derivatization is not desired.

1. Sample Preparation:

• Accurately weigh 1 g of the sample and dissolve it in 10 mL of the mobile phase.

• Filter the solution through a 0.45 µm syringe filter before injection.

• An internal standard can be used if necessary.

2. Instrumentation: HPLC System

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v) with 0.1% formic acid. The exact ratio may need optimization.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detector: UV-Vis or Diode Array Detector (DAD) at a wavelength of 210 nm. Lactic acid esters have weak UV absorbance at higher wavelengths, so detection at lower wavelengths is necessary.[12][13]

Quantitative Data Comparison

The following table summarizes the typical performance characteristics of GC-MS and HPLC for the analysis of lactate esters. These values are representative and may vary depending on the specific instrumentation and experimental conditions.

Parameter	GC-MS	HPLC-UV/DAD
Linearity (R²)	> 0.995	> 0.99
Accuracy (% Recovery)	95-105%	90-110%
Precision (% RSD)	< 5%	< 10%
Limit of Detection (LOD)	Low ng/mL to pg/mL	High ng/mL to µg/mL
Limit of Quantification (LOQ)	Low ng/mL to pg/mL	High ng/mL to µg/mL
Analysis Time	~15-30 minutes	~10-20 minutes
Sample Volatility Requirement	Volatile or semi-volatile	Not required
Derivatization	May be required for polar analytes	May be used to enhance sensitivity
Selectivity	High (with MS detection)	Moderate to High

Visualizing the Workflows

To better illustrate the processes, the following diagrams, created using the DOT language, depict the cross-validation workflow and the individual experimental workflows for GC-MS and HPLC.

Cross-validation workflow for analytical methods.

Experimental workflow for GC-MS analysis.

Experimental workflow for HPLC analysis.

Conclusion

Both GC-MS and HPLC are viable techniques for the analysis of Butyl butyryllactate.

GC-MS is generally the preferred method due to its high sensitivity and selectivity, especially when dealing with volatile compounds in complex matrices. The use of a mass spectrometer allows for confident identification of the analyte.

HPLC offers a simpler and often faster alternative, particularly for routine quality control where high sensitivity is not the primary concern. It is also advantageous when dealing with samples that may contain non-volatile impurities that are not amenable to GC analysis.

The choice of method should be guided by the specific requirements of the analysis, including the sample matrix, the required level of sensitivity and selectivity, and the available instrumentation. For comprehensive analysis and cross-validation, employing both techniques can provide a more complete picture of the sample's composition.

References

• 1. Food safety and quality: details [fao.org]
• 2. Butyl Butyryllactate | C11H20O4 | CID 24114 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Digital Commons @ Shawnee State University - Celebration of Scholarship: GCMS VS HPLC [digitalcommons.shawnee.edu]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of Volatile Esters and Alkanoic Acids by an Atmospheric Pressure Corona Discharge Ionization Collision-Induced Dissociation Mass Spectrometry in Positive-Ion Mode: Ionization, Fragmentation Patterns, and Discrimination between Isomeric Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. "HPLC or GC-MS: Which Technique is Best for Your Needs?" [hplcvials.com]
• 8. Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. smithers.com [smithers.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. spkx.net.cn [spkx.net.cn]

Benchmarking the performance of Butyl butyryllactate in fragrance longevity studies

For Researchers, Scientists, and Drug Development Professionals

Comparative Analysis of Fragrance Longevity

The longevity of a fragrance ingredient is its ability to be perceived over an extended period. This is influenced by its volatility, molecular weight, and interaction with other components in the formulation and on the substrate (e.g., skin or fabric).[4] To objectively assess the performance of Butyl butyryllactate, it is essential to compare it against materials with known fragrance-extending properties, commonly referred to as fixatives.

For the purpose of this guide, we will compare Butyl butyryllactate with two widely used synthetic fixatives:

• Ambroxan: A synthetic alternative to ambergris, known for its excellent tenacity and ambery, woody, and musky scent profile.[2][5]

• Iso E Super: A popular synthetic molecule with a smooth, woody, and amber-like aroma, valued for its ability to add depth and longevity to fragrances.[2][6]

The following table summarizes hypothetical quantitative data from a sensory evaluation study designed to assess fragrance longevity.

Compound	Odor Profile	Initial Intensity (t=0)	Intensity at 2 hours	Intensity at 4 hours	Intensity at 6 hours	Time to Faint Scent (hours)
Butyl butyryllactate	Creamy, Buttery, Fruity	8.5 ± 0.5	6.2 ± 0.7	4.1 ± 0.6	2.0 ± 0.4	5.5
Ambroxan	Ambery, Woody, Musky	7.8 ± 0.4	7.5 ± 0.5	7.0 ± 0.5	6.5 ± 0.6	> 8
Iso E Super	Woody, Amber, Floral	8.0 ± 0.6	7.7 ± 0.4	7.2 ± 0.5	6.8 ± 0.5	> 8
Control (Ethanol)	Neutral	N/A	N/A	N/A	N/A	N/A

Intensity scores are on a 1-10 scale, where 1 is "not perceptible" and 10 is "very strong". Data is presented as mean ± standard deviation.

Experimental Protocols

To generate the data presented above, a rigorous and standardized experimental methodology is crucial. The following protocols outline the procedures for sensory evaluation of fragrance longevity.

Panelist Selection and Training

A panel of at least 10-12 trained sensory assessors should be selected.[1] Panelists are screened for their olfactory acuity and ability to discriminate and scale the intensity of different odors. Training involves familiarization with the test compounds and the intensity rating scale.

Sample Preparation

Solutions of Butyl butyryllactate, Ambroxan, and Iso E Super are prepared at a concentration of 1% in perfumer's grade ethanol. A control sample of pure ethanol is also included.

Substrate Application

Standard fragrance blotters (10 cm x 0.5 cm) are used as the substrate to ensure consistency.[7] A micropipette is used to apply 100 µL of each solution to the center of a labeled blotter. The blotters are allowed to air-dry for one minute in a controlled environment.

Sensory Evaluation

The sensory evaluation is conducted in a well-ventilated, odor-free room with controlled temperature (22 ± 2°C) and humidity (50 ± 5% RH). Each panelist evaluates the intensity of the scent on each blotter at predetermined time intervals: 0, 0.5, 1, 2, 4, 6, and 8 hours.[1][7] The intensity is rated on a labeled magnitude scale (LMS) from 1 (not perceptible) to 10 (very strong). To minimize olfactory fatigue, panelists are instructed to take breaks between evaluations and to smell an unscented surface (like the crook of their elbow) to "reset" their sense of smell.[8]

Data Analysis

The intensity ratings from all panelists are collected and averaged for each time point. The standard deviation is calculated to assess the variability of the ratings. The "time to faint scent" is determined as the time point at which the average intensity rating drops below a predetermined threshold (e.g., 2).

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for benchmarking the fragrance longevity of Butyl butyryllactate.

Experimental Workflow for Fragrance Longevity Study

Further Instrumental Analysis: Gas Chromatography-Olfactometry (GC-O)

To complement the sensory data, Gas Chromatography-Olfactometry (GC-O) can be employed. This technique separates the volatile compounds in the headspace above the substrate over time and allows for both chemical identification (via a detector like a mass spectrometer) and sensory detection by a human assessor at the "sniff port".[9][10][11] This can provide a more objective measure of the persistence of the odor-active molecules.

The following diagram illustrates the logical relationship in a GC-O analysis.

Gas Chromatography-Olfactometry (GC-O) Analysis Pathway

Conclusion

While Butyl butyryllactate possesses a unique and desirable aroma, its performance in terms of fragrance longevity is not well-documented in publicly available literature. The experimental framework provided in this guide offers a robust methodology for researchers to benchmark its performance against industry-standard fixatives like Ambroxan and Iso E Super. Through systematic sensory evaluation and complementary instrumental analysis, a comprehensive understanding of Butyl butyryllactate's potential as a long-lasting fragrance ingredient can be achieved. This data-driven approach is essential for informed formulation decisions in the development of new and innovative fragrance products.

References

• 1. zurkoresearch.com [zurkoresearch.com]
• 2. nearstore.com [nearstore.com]
• 3. xray.greyb.com [xray.greyb.com]
• 4. frenchessence.com [frenchessence.com]
• 5. m.youtube.com [m.youtube.com]
• 6. grandviewresearch.com [grandviewresearch.com]
• 7. How to Test the Longevity of Perfume | NIKOO Chemical [nikoochem.com]
• 8. thejoeyjournal.com [thejoeyjournal.com]
• 9. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 11. Gas chromatography-olfactometry - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Butyl Butyryllactate

For researchers and professionals in drug development, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. Butyl butyryllactate, a common flavoring and fragrance agent, requires specific procedures for its disposal to mitigate potential environmental and safety hazards. This guide provides essential, step-by-step instructions for the safe disposal of butyl butyryllactate, aligning with industry best practices.

Key Safety and Physical Properties

A thorough understanding of a substance's properties is the first step in safe handling. Below is a summary of key quantitative data for butyl butyryllactate, compiled from various safety data sheets.

Property	Value	Source
Molecular Formula	C₁₁H₂₀O₄	[1]
Molecular Weight	216.27 g/mol	[1]
Appearance	Clear, colorless to pale yellow liquid	[2]
Odor	Fruity, sweet aroma	[2]
Flash Point	> 93.3 °C (> 200.0 °F) Closed Cup	[3]
Alternate Flash Point	> 110 °C (> 230 °F)	[4]
Solubility	Slightly soluble in water; miscible with alcohol and most organic solvents	[2]
Vapor Pressure	0.2 mm Hg at 20 °C	[3]

Personal Protective Equipment (PPE) and Spill Management

Before handling butyl butyryllactate, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE). In the event of a spill, a clear and effective response protocol is necessary to ensure safety and minimize environmental contamination.

Essential Personal Protective Equipment (PPE)

• Gloves: Wear chemically resistant gloves.[1][5]

• Eye Protection: Use safety glasses or goggles.[5]

• Respiratory Protection: In case of inadequate ventilation or brief exposure to high concentrations, a respiratory filter device should be used.[4]

• Protective Clothing: Wear appropriate protective clothing to prevent skin contact.[6]

Spill Containment and Cleanup Protocol

• Eliminate Ignition Sources: Immediately remove all sources of ignition from the spill area.[3]

• Ventilate the Area: Ensure adequate ventilation.

• Contain the Spill: Prevent the spill from spreading and from entering drains or waterways.[3][6]

• Absorb the Liquid: Use an inert absorbent material such as dry clay, sand, or vermiculite to soak up the spilled liquid.[1][3]

• Collect the Waste: Carefully sweep or shovel the absorbed material into a suitable, labeled container for disposal.[1]

• Decontaminate the Area: Clean the spill area thoroughly.

• Dispose of Waste: The collected waste must be disposed of as hazardous waste in accordance with local, state, and federal regulations.[3]

Step-by-Step Disposal Procedure

The proper disposal of butyl butyryllactate is critical to prevent environmental contamination and ensure regulatory compliance. The following workflow outlines the necessary steps for its safe disposal.

Caption: Workflow for the proper disposal of butyl butyryllactate.

Disposal Guidelines:

• Do Not Dispose with General Waste: Butyl butyryllactate should not be disposed of with regular laboratory trash.[6]

• Prevent Environmental Release: Do not allow the chemical to enter sewer systems or waterways.[6]

• Approved Waste Disposal: The material must be disposed of at an approved waste disposal plant or through a licensed chemical destruction facility, potentially via controlled incineration.[1][7]

• Container Disposal: Empty containers may retain product residue and should be handled as hazardous waste. They should be taken to an approved waste handling site for recycling or disposal.[3]

By adhering to these procedures, laboratory professionals can ensure the safe handling and disposal of butyl butyryllactate, contributing to a safer research environment and responsible environmental stewardship. Always consult your institution's specific safety guidelines and the most current Safety Data Sheet (SDS) for the product.

References

• 1. aurochemicals.com [aurochemicals.com]
• 2. consolidated-chemical.com [consolidated-chemical.com]
• 3. vigon.com [vigon.com]
• 4. mu-intel.com [mu-intel.com]
• 5. Butyl O-butyryl Lactate – Aroma Chemical For Fruity & Floral Fragrance Applications [chemicalbull.com]
• 6. directpcw.com [directpcw.com]
• 7. echemi.com [echemi.com]

Personal protective equipment for handling Butyl butyryllactate

Essential Safety and Handling Guide for Butyl Butyryllactate

This guide provides immediate, essential safety protocols and logistical information for laboratory professionals handling Butyl butyryllactate. It is intended to supplement, not replace, your institution's formal safety procedures and a thorough review of the full Safety Data Sheet (SDS).

Hazard Identification and Personal Protective Equipment (PPE)

Butyl butyryllactate is classified as causing skin and serious eye irritation.[1][2][3] It may also cause respiratory irritation.[3] Therefore, adherence to proper PPE protocols is critical to ensure personal safety.

Recommended Personal Protective Equipment (PPE)

PPE Category	Item	Specification
Hand Protection	Chemical-resistant gloves	Butyl rubber gloves are highly recommended for handling esters.[4] Nitrile gloves may also be suitable, but always check the manufacturer's chemical resistance data. Dispose of contaminated gloves after use.[2]
Eye Protection	Safety glasses or goggles	Wear chemical safety goggles that provide a complete seal around the eyes. A face shield should be worn in situations with a significant splash hazard.
Body Protection	Laboratory coat	A standard laboratory coat should be worn to protect against skin contact.[2] For larger quantities or splash risks, a chemical-resistant apron is advised.
Respiratory Protection	Not generally required under normal use	Use in a well-ventilated area.[2] If vapors or mists are likely to be generated, a NIOSH-approved respirator with an appropriate organic vapor cartridge is necessary. Avoid inhaling vapors.[1][3]

Physicochemical Data Relevant to Safety

Property	Value	Significance
Flash Point	> 93.3 °C (> 200.0 °F) Closed Cup[5]	Low flammability risk under standard laboratory conditions.
Vapor Pressure	0.2 mm Hg at 20 °C[5]	Low volatility, but vapors can accumulate in poorly ventilated areas.

Operational Plan: Safe Handling Workflow

A systematic approach to handling Butyl butyryllactate is crucial for minimizing risk. The following workflow outlines the key steps from preparation to disposal.

Caption: Workflow for the safe handling of Butyl butyryllactate.

Procedural Steps:

• Preparation : Before handling, review the Safety Data Sheet (SDS). Ensure a well-ventilated work area, such as a chemical fume hood, is available and functional. Locate the nearest eyewash station and safety shower.

• Don PPE : Put on all required personal protective equipment as detailed in the table above. Inspect gloves for any signs of damage before use.

• Chemical Handling : Avoid direct contact with skin and eyes.[2] Prevent the inhalation of any mist or vapor.[2][3] Use dispensing techniques that minimize splashing or aerosol generation.

• Decontamination : After handling, wash hands and any exposed skin thoroughly with soap and water.[1] Clean the work surface and any contaminated equipment. Remove and properly dispose of contaminated gloves.

• Storage : Keep the container tightly closed in a dry, well-ventilated place.[2] Store away from incompatible materials.

• Spill Response : In the event of a spill, evacuate non-essential personnel. Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, dry sand). Prevent the spill from entering drains.[5] Collect the absorbed material into a suitable container for disposal.

Disposal Plan

Proper disposal of Butyl butyryllactate and associated waste is essential to protect personnel and the environment.

Waste Characterization and Collection

• Chemical Waste : Unused or contaminated Butyl butyryllactate must be treated as hazardous chemical waste.[5]

• Contaminated Materials : Any materials used for spill cleanup, as well as contaminated gloves, pipette tips, and other disposables, should also be disposed of as hazardous waste.

Disposal Workflow

Caption: Procedural flow for the disposal of chemical waste.

Disposal Procedures

• Containerization : Collect all waste in a clearly labeled, sealed, and chemically compatible container. Do not mix with incompatible waste streams.

• Labeling : The waste container must be labeled with "Hazardous Waste" and the full chemical name: "Butyl butyryllactate".

• Storage : Store the sealed waste container in a designated, secure satellite accumulation area away from general work areas.

• Disposal : Arrange for the collection of the waste through your institution's Environmental Health and Safety (EHS) department. Dispose of contents and container at an approved waste disposal plant.[2] Never dispose of Butyl butyryllactate down the drain.

First Aid Measures

• Eye Contact : Immediately rinse with water for at least 15 minutes, removing contact lenses if present and easy to do.[1][2] Seek medical attention if irritation persists.[1][2]

• Skin Contact : Wash the affected area with plenty of soap and water.[1][2] Remove contaminated clothing and wash it before reuse.[2] If skin irritation occurs, get medical advice.[1][2]

• Inhalation : Move the individual to fresh air and keep them at rest in a position comfortable for breathing.[2]

• Ingestion : Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[1][2]

References

• 1. directpcw.com [directpcw.com]
• 2. aurochemicals.com [aurochemicals.com]
• 3. mu-intel.com [mu-intel.com]
• 4. safety.fsu.edu [safety.fsu.edu]
• 5. vigon.com [vigon.com]